Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

• CAS: 500770-75-2

Core Science & Biosynthesis

Technical Whitepaper: Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

Topic: Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid: A Technical Guide Content Type: Technical Whitepaper / Application Guide Audience: Medicinal Chemists, Peptide Scientists, and Drug Discovery Researchers

Strategic Application in Peptidomimetics and Diversity-Oriented Synthesis

Executive Summary

Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid (CAS: 500770-75-2) is a specialized chiral

-amino acid derivative.[1][2] Unlike standard -amino acids, this compound introduces a specific conformational constraint into peptide backbones, enhancing proteolytic stability.[2] Its defining feature—the ortho-bromo substituent on the phenyl ring—serves as a latent chemical handle, enabling late-stage diversification via Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura). This guide details the physicochemical properties, handling protocols, and synthetic workflows required to integrate this building block into high-value therapeutic candidates.[3][4]

Chemical Identity & Technical Specifications

This section consolidates the critical physicochemical data required for analytical verification and reaction planning.

Property	Specification
IUPAC Name	(S)-3-((tert-butoxycarbonyl)amino)-3-(2-bromophenyl)propanoic acid
Common Synonyms	Boc-L-β-Phe(2-Br)-OH; (S)-Boc-2-bromo-β-phenylalanine
CAS Number	500770-75-2
Molecular Formula
Molecular Weight	344.20 g/mol
Stereochemistry	(S)-enantiomer (Chiral purity 99% ee)
Appearance	White to off-white crystalline powder
Melting Point	141 – 149 °C
Optical Rotation	(C=1 in EtOH)
Solubility	Soluble in DCM, DMF, MeOH, EtOH; Insoluble in water
Purity	97% (HPLC)
Storage	0–8 °C, Desiccated

Structural Utility & Mechanism

The value of this compound lies in the synergy between its backbone architecture and its functional side chain .

The -Amino Acid Effect

Unlike

-amino acids, where the side chain and amine are on the same carbon adjacent to the carboxyl, this compound places the amino group on the -carbon (C3).

• Proteolytic Stability: The additional methylene group (

  ) in the backbone alters the peptide bond geometry, rendering the sequence unrecognizable to many endogenous proteases (e.g., chymotrypsin).

• Secondary Structure:

  -peptides form stable secondary structures (helices, sheets) at shorter lengths than -peptides. The (S)-configuration dictates specific folding patterns (e.g., 14-helix formation).

The Ortho-Bromo "Handle"

The bromine atom at the 2-position (ortho) is sterically significant and chemically versatile.

• Conformational Locking: The steric bulk of the ortho-bromo group restricts rotation around the

  -Aryl bond, favoring specific rotamers that can lock bioactive conformations.

• Late-Stage Diversification: The Aryl-Bromide bond is a prime substrate for transition-metal catalyzed cross-coupling. This allows researchers to synthesize a single "parent" peptide and then generate a library of analogs by coupling different boronic acids (Suzuki) or alkynes (Sonogashira) to the bromine handle.

Experimental Protocols

Safety Note: All procedures should be performed in a fume hood wearing appropriate PPE. The compound is an irritant.

Standard Coupling in SPPS (Solid Phase Peptide Synthesis)

Due to the steric bulk of the

-substituent, standard coupling times must be extended.

Reagents:

• Coupling Agent: HATU or PyBOP (preferred over DIC/HOBt for hindered amino acids).

• Base: DIPEA (Diisopropylethylamine).

• Solvent: DMF (N,N-Dimethylformamide).

Protocol:

• Resin Preparation: Swell the resin (e.g., Merrifield or PAM for Boc chemistry) in DCM for 30 min.

• Activation: Dissolve 3.0 equivalents (eq) of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid and 2.9 eq of HATU in minimal DMF. Add 6.0 eq of DIPEA.

• Coupling: Add the activated solution to the resin immediately. Shake/vortex at room temperature for 2 to 4 hours . (Note: Standard

  -amino acids typically require 1 hour; the -structure requires longer diffusion and reaction time).

• Monitoring: Verify coupling completeness via the Kaiser test (ninhydrin). If the test is slightly positive, perform a second coupling (double coupling) for 2 hours.

• Capping: Cap unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

On-Resin Suzuki-Miyaura Cross-Coupling

This protocol allows the conversion of the Bromo-phenyl group into a Bi-phenyl or functionalized aryl group while the peptide is still attached to the resin.

Reagents:

• Catalyst:

  (Tetrakis) or with a phosphine ligand.

• Partner: Aryl Boronic Acid (

  ) (5 eq).

• Base:

  (aqueous).

• Solvent: DMF/Water or DME/Water (9:1 ratio).

Protocol:

• Degassing: It is critical to degas all solvents and reagent solutions with Argon/Nitrogen to prevent Palladium oxidation.

• Assembly: In a reaction vessel, suspend the resin-bound peptide (containing the 2-Br-Phe residue).

• Addition: Add the Aryl Boronic Acid (5 eq) and Base (10 eq). Add the Palladium catalyst (0.1 - 0.2 eq) last, under an inert atmosphere.

• Reaction: Heat the mixture to 70–80 °C for 12–24 hours under Argon. (Microwave irradiation can reduce this to 30–60 minutes at 80 °C).

• Washing: Filter and wash the resin extensively with DMF, Water, MeOH, and DCM to remove palladium traces. Sodium diethyldithiocarbamate wash can help scavenge residual Pd.

Visualizing the Workflow

Diagram 1: Strategic Utility Map

This diagram illustrates the structural hierarchy and the downstream applications of the compound.

Caption: Structural decomposition of the compound highlighting how specific chemical moieties translate to distinct research applications.

Diagram 2: On-Resin Derivatization Workflow

A decision tree for researchers integrating this compound into SPPS.

Caption: Step-by-step workflow for incorporating and optionally modifying the amino acid on solid support.

References

• Chem-Impex International. "Boc-(S)-3-amino-3-(2-bromophenyl)propionic acid - Product Datasheet." Chem-Impex Catalog. Accessed January 2026.[3]

• Sigma-Aldrich. "3-(2-Bromophenyl)propionic acid - Related Structure Properties." Sigma-Aldrich Product Search. Accessed January 2026.[3]

• PubChem. "Boc-Phe-Phe-OH (Related Beta-Amino Acid Derivatives)."[5][6] National Library of Medicine. Accessed January 2026.[3]

• Steer, D. L., et al. "Beta-Amino Acids: Versatile Peptidomimetics." Current Medicinal Chemistry, vol. 9, no. 8, 2002.
• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, vol. 95, no. 7, 1995.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. chemimpex.com [chemimpex.com]
• 5. (S)-2-((S)-2-((tert-Butoxycarbonyl)amino)-3-phenylpropanamido)-3-phenylpropanoic acid | C23H28N2O5 | CID 7019052 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Boc-Ala-Phe-OH | C17H24N2O5 | CID 7019502 - PubChem [pubchem.ncbi.nlm.nih.gov]

Chemical structure of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

This guide details the chemical architecture, synthesis, and application of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid , a critical chiral building block in modern peptidomimetic drug discovery.

CAS Registry Number: 500770-75-2 Compound Class: Chiral

-Amino Acid / -Phenylalanine Derivative[1]

Structural Anatomy & Stereochemical Logic

The compound is a

-amino acid, specifically a derivative of -phenylalanine, where the amino group is protected by a tert-butyloxycarbonyl (Boc) group.[1][2][3] Its value lies in the specific arrangement of the (S)-stereocenter and the ortho-bromo substituent.

Chemical Structure Breakdown

Unlike natural

-amino acids where the side chain resides on the C2 ( ) carbon, this molecule features the 2-bromophenyl side chain on the C3 ( ) carbon.

• Backbone: 3-aminopropionic acid (

  -alanine) scaffold.[4]

• Stereochemistry: The (S)-configuration at the C3 position is critical for defining the helical twist in foldamers. In the context of

  -peptides, this configuration dictates the formation of specific secondary structures (e.g., -helices or sheets).

• The Ortho-Bromo "Anchor": The bromine atom at the ortho position of the phenyl ring is not merely a substituent; it serves two high-value functions:

  • Conformational Lock: The steric bulk of the bromine atom (

    Å ) forces the phenyl ring to twist out of coplanarity with the backbone, restricting rotational freedom ( angles) and pre-organizing the molecule for receptor binding.

  • Synthetic Handle: It provides a reactive site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing "late-stage diversification" of the peptide scaffold.

Physical Properties Data

Property	Value	Note
Molecular Formula
Molecular Weight	344.20 g/mol
Appearance	White to off-white powder	Crystalline solid
Melting Point	141 – 149 °C	Indicates high lattice stability
Optical Rotation		Concentration: 1.0 in Ethanol
Solubility	Soluble in DMSO, DMF, MeOH	Sparingly soluble in water

Synthetic Pathways & Production[4]

While classical methods like the Rodionow reaction yield racemic mixtures requiring enzymatic resolution, high-fidelity drug development demands enantiopure synthesis. The Ellman’s Sulfinamide protocol is the gold standard for producing this compound with high enantiomeric excess (

).

The Ellman Auxillary Protocol (Stereoselective)

This route avoids the yield loss associated with chiral resolution by establishing the stereocenter de novo.

Step 1: Imine Formation Condensation of 2-bromobenzaldehyde with (S)-(-)-2-methyl-2-propanesulfinamide using Titanium(IV) ethoxide (

) as a Lewis acid/dehydrating agent.

• Mechanism:[5] The chiral sulfinyl group directs the geometry of the resulting imine.

Step 2: Reformatsky-Type Addition Addition of the lithium enolate of tert-butyl acetate (or a Reformatsky reagent

) to the sulfinimine.

• Causality: The cyclic transition state (Zimmerman-Traxler model) controlled by the sulfinyl auxiliary ensures the nucleophile attacks from the Re-face, yielding the (S,S)-diastereomer.

Step 3: Deprotection & Reprotection Acidic cleavage of the sulfinyl group (HCl/Dioxane) yields the free amine, which is immediately protected with

.

Visualization of Synthetic Workflow

The following diagram illustrates the stereoselective construction of the core scaffold.

Figure 1: Stereoselective synthesis via Ellman's auxiliary ensuring (S)-configuration.

Analytical Characterization (Self-Validating)

To ensure the integrity of the compound before use in Solid Phase Peptide Synthesis (SPPS), the following analytical markers must be verified.

• -NMR (400 MHz, DMSO- ):
  • 1.36 (s, 9H, Boc-tBu): Diagnostic singlet.
  • 2.60–2.80 (m, 2H, -CH ): Diastereotopic protons adjacent to the carboxyl group.
  • 5.10 (m, 1H, -CH): The chiral proton.
  • 7.10–7.60 (m, 4H, Ar-H): Aromatic region; look for the distinct splitting pattern of the ortho-substituted ring.
  • 12.1 (br s, 1H, COOH): Exchangeable carboxylic acid proton.

• HPLC Purity Check:

  • Column: C18 Reverse Phase.

  • Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.

  • Acceptance Criteria: Single peak > 97% area integration.[1][3] Impurities at this stage often indicate incomplete resolution or unreacted starting materials.

Applications in Drug Discovery[1][2][3][4][7][8][9]

Peptidomimetics & Foldamers

-amino acids are resistant to endogenous proteases (pepsin, trypsin), making them ideal for increasing the half-life of peptide drugs.

• -Peptides: Polymerizing this monomer creates stable helices (e.g., the 14-helix) that mimic -helical domains of proteins (like Bcl-2 or p53).

• Mechanism: The extra methylene group in the backbone (

  ) adds a degree of freedom that, when constrained by the bulky 2-bromophenyl group, locks the peptide into a specific secondary structure.

Diversity-Oriented Synthesis (DOS)

The ortho-bromo group is a "dormant" activation site. In a peptide sequence, this site can be activated on-resin to cyclize the peptide or attach fluorophores.

Protocol: On-Resin Suzuki Coupling

• Coupling: Attach Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid to the resin-bound peptide.

• Boc Removal: Standard TFA/DCM cleavage.

• Cross-Coupling: Treat the resin with:

  • Aryl Boronic Acid (

    )

  • Catalyst:

    or

  • Base:

    or

  • Solvent: DMF/Water (degassed) at 80°C for 4-16h.

• Result: The bromine is replaced by the aryl group

  , creating a biaryl linkage that can induce macrocyclization (stapling).

Figure 2: Strategic utility in peptidomimetics and diversity-oriented synthesis.

Handling & Stability

• Storage: Store at +2°C to +8°C. The Boc group is acid-labile; avoid exposure to HCl fumes or strong acids during storage.

• Hygroscopicity: The compound is moderately hygroscopic. Allow the container to reach room temperature before opening to prevent water condensation, which can hydrolyze the Boc group over time or interfere with coupling efficiency.

• Safety: The 2-bromophenyl moiety is chemically stable, but standard PPE (gloves, goggles) is required. Avoid inhalation of dust.

References

• Chem-Impex International. (n.d.). Boc-(S)-3-amino-3-(2-bromophenyl)propionic acid - Product Analysis and Properties. Retrieved from

• Sigma-Aldrich. (n.d.).[6][7] 3-(2-Bromophenyl)propionic acid derivatives and analogs. Retrieved from [6]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for beta-Phenylalanine Derivatives. Retrieved from [8]

• Clinivex. (n.d.). Boc-(S)-3-Amino-3-(2-methylphenyl)propionic Acid and related beta-amino acids. Retrieved from

• ResearchGate. (2024).[4] Synthesis of enantiopure beta-amino acid derivatives via Ellman's Auxiliary. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Synthesis and interest in medicinal chemistry of β-phenylalanine derivatives (β-PAD): an update (2010–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 3-(2-Bromophenyl)propionic acid 97 15115-58-9 [sigmaaldrich.com]
• 7. 3-Amino-3-(4-bromophenyl)-propionic acid | Sigma-Aldrich [sigmaaldrich.com]
• 8. Boc-Ala-Phe-OH | C17H24N2O5 | CID 7019502 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Bromo-Biointerface: Modulating Biological Activity via Halogenated Amino Acids

Executive Summary: The Halogen Advantage

In the landscape of modern chemical biology and drug design, the introduction of bromine into amino acid side chains is no longer merely a tool for crystallographic phasing. It is a precise strategy for modulating biological activity.

As researchers, we often default to fluorine for metabolic stability or chlorine for lipophilicity. However, bromo-substituted amino acids (Br-AAs) occupy a "Goldilocks" zone. They possess a unique combination of lipophilicity, polarizability, and—most critically—the capacity for halogen bonding (XB) . This guide details the physicochemical mechanisms driving Br-AA activity, methods for their site-specific incorporation, and protocols for validating their biological impact.[1]

Mechanistic Foundations: The Sigma Hole

To understand why replacing a hydrogen or methyl group with bromine dramatically alters receptor binding, one must look beyond sterics to the electrostatic potential surface.

Unlike fluorine (which is almost exclusively electronegative), bromine exhibits an anisotropic charge distribution.

• The Equatorial Belt: A belt of negative electrostatic potential orthogonal to the C-Br bond.

• The Sigma Hole (

  -hole): A region of positive electrostatic potential on the distal tip of the bromine atom, along the extension of the C-Br bond.

This ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-hole allows bromine to act as a Lewis acid, interacting with Lewis bases (backbone carbonyls, histidines, or water molecules) in a target protein. This is the Halogen Bond .[2]

Visualization: The Halogen Bond Interaction

The following diagram illustrates the directional nature of the halogen bond, which is strictly linear (

), unlike the more flexible hydrogen bond.

Figure 1: The linear geometry of the Halogen Bond, mediated by the positive sigma hole on the bromine atom.

Physicochemical Profile: Br vs. The Halogens

When selecting a substituent, the trade-off between steric bulk and lipophilicity is critical. Bromine provides a significant increase in lipophilicity (Hansch

) without the massive steric penalty of Iodine, while offering a stronger halogen bond donor capability than Chlorine.

Table 1: Comparative Atomic Properties for Amino Acid Engineering

Substituent	Van der Waals Radius (Å)	Electronegativity (Pauling)	C-X Bond Length (Å)	Hansch Lipophilicity ( )	-Hole Potential
Hydrogen (H)	1.20	2.20	1.09	0.00	N/A
Fluorine (F)	1.47	3.98	1.35	0.14	Negligible
Chlorine (Cl)	1.75	3.16	1.77	0.71	Moderate
Bromine (Br)	1.85	2.96	1.94	0.86	Strong
Iodine (I)	1.98	2.66	2.14	1.12	Very Strong

Note: Hansch

values are derived from benzene derivative substitutions. Higher values indicate greater hydrophobicity.

Key Insight: The C-Br bond length (1.94 Å) allows the bromine atom to reach deeper into hydrophobic pockets than a methyl group, while the

-hole can lock the residue into a specific conformation, reducing the entropic cost of binding.

Biological Applications & Case Studies

A. Metabolic Stability (The "Blocking" Strategy)

Metabolic oxidation often occurs at electron-rich aromatic rings (e.g., hydroxylation of Phenylalanine or Tyrosine by CYP450s).

• Strategy: Replace Phenylalanine (Phe) with 4-Bromo-Phenylalanine (pBrPhe) .

• Mechanism: The bromine atom deactivates the aromatic ring electronically and sterically blocks the para position, preventing hydroxylation.

• Example: In naturally occurring peptides like Conotoxins (from Conus marine snails), brominated Tryptophan (6-Br-Trp) residues protect the toxin from rapid degradation in the prey's system while enhancing affinity for nicotinic acetylcholine receptors (nAChRs).

B. Affinity Maturation (The "Filling" Strategy)

In drug design, "dead space" in a binding pocket is lost affinity.

• Strategy: If a Phe residue sits in a hydrophobic pocket with residual space, mutating to pBrPhe can increase affinity by 10-100 fold.

• Mechanism: The Br atom displaces "high-energy" water molecules from the hydrophobic pocket (entropic gain) and forms Lewis acid-base interactions with backbone carbonyls (enthalpic gain).

Experimental Protocol: Site-Specific Incorporation

To study these effects properly, one cannot rely on random chemical modification. Genetic Code Expansion (GCE) is the gold standard for incorporating Br-AAs into proteins in live cells.

Workflow: Orthogonal Translation System

We utilize an "orthogonal" tRNA/synthetase pair that recognizes a Stop Codon (Amber/UAG) but charges it with our non-canonical amino acid (pBrPhe) instead of terminating translation.

Figure 2: Genetic Code Expansion workflow for incorporating p-Bromo-Phenylalanine using an amber suppressor system.

Step-by-Step Protocol: Expression in E. coli

• Design: Mutate the codon of interest in your target gene to TAG (Amber) using site-directed mutagenesis.

• Transformation: Co-transform E. coli (BL21-DE3) with:

  • Expression plasmid (Target-TAG).

  • Orthogonal plasmid (e.g., pEVOL-pBrPhe) encoding the M. jannaschii TyrRS variant.

• Induction:

  • Grow cells to OD600 = 0.5.

  • Critical Step: Add p-Bromo-L-Phenylalanine (dissolved in minimal NaOH or DMSO) to a final concentration of 1 mM .

  • Induce protein expression (IPTG 1 mM) and orthogonal synthetase expression (Arabinose 0.2%).

• Harvest: Express for 12-16 hours at 25°C (lower temperature improves solubility and suppression efficiency).

• Purification: Purify via affinity tag (His/Strep).

Validation: Proving Incorporation

Blindly assuming incorporation works is a common failure mode. You must validate using Mass Spectrometry.

Protocol: Intact Protein MS

• Desalting: Desalt purified protein using C4 ZipTips or rapid SEC.

• Analysis: Perform ESI-MS (Electrospray Ionization).

• Calculation:

  • Calculate expected mass of Wild Type (Phe).

  • Calculate expected mass of Mutant (Br-Phe).

  • .

• Isotopic Pattern: Look for the characteristic 1:1 isotopic ratio of

  Br and Br. This "doublet" peak is the definitive signature of bromine incorporation.

References

• Wilcken, R., et al. (2013). "Halogen Bonding in Drug Discovery: An Overview." Journal of Medicinal Chemistry. [Link]

• Chin, J. W. (2014). "Expanding and reprogramming the genetic code." Nature. [Link]

• Fujinaga, M., et al. (2013). "Halogen bonding for the design of inhibitors by targeting the S1 pocket of serine proteases."[2] Scientific Reports. [Link]

• Buczek, A., et al. (2014). "Conotoxins and their Regulatory Considerations." Pharmaceutical Regulatory Affairs. [Link]

• Hansch, C., et al. (1991). "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews. [Link]

Sources

• 1. Natural and Synthetic Halogenated Amino Acids—Structural and Bioactive Features in Antimicrobial Peptides and Peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Halogen bonding for the design of inhibitors by targeting the S1 pocket of serine proteases - PMC [pmc.ncbi.nlm.nih.gov]

Potential therapeutic targets for Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

Navigating the Pharmacophore: Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic Acid as a Scaffold for Peptidomimetic Therapeutics [1]

Executive Summary

In the landscape of modern medicinal chemistry, Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid (CAS: 500770-86-5) is not merely a reagent; it is a privileged scaffold designed to overcome the inherent limitations of native peptides. As a chiral

-amino acid derivative, it confers proteolytic stability to peptide backbones while the ortho-bromo substituent serves as a critical "synthetic warhead" for diversity-oriented synthesis (DOS).

This technical guide analyzes the transition of this molecule from a protected building block to a bioactive ligand, focusing on its primary therapeutic utility in developing Integrin Antagonists (cancer, thrombosis) and Protease Inhibitors .

Part 1: Structural Pharmacophore Analysis

To understand the therapeutic potential, we must first deconstruct the structural advantages this specific building block offers to a drug candidate.

Structural Feature	Pharmacological/Synthetic Function
-Amino Acid Backbone	Metabolic Stability: Unlike natural -amino acids, -peptides are resistant to proteolytic cleavage by endogenous peptidases, significantly extending plasma half-life ( ).Conformational Bias: Promotes specific secondary structures (helices/turns) distinct from -peptides, enabling unique receptor selectivity.
(S)-Enantiomer	Chiral Recognition: Biological targets (receptors/enzymes) are chiral. The (S)-configuration often mimics the L-aspartic acid or L-phenylalanine trajectory required for binding pockets.
2-Bromo Substituent	Steric Lock: The ortho-position creates a specific torsional constraint, forcing the phenyl ring into a preferred orientation (atropisomerism potential).Synthetic Handle: A pre-installed leaving group for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing late-stage functionalization.
Boc-Protection	Orthogonality: Allows the molecule to be introduced into Solid Phase Peptide Synthesis (SPPS) workflows without side reactions, removable under acidic conditions (TFA).

Part 2: Primary Therapeutic Targets

Integrin Receptors ( and )

The most authoritative application of

-phenylalanine derivatives is in the design of RGD (Arg-Gly-Asp) mimetics . Integrins are transmembrane receptors bridging the cytoskeleton and the extracellular matrix (ECM).[]

• Mechanism: The RGD sequence binds to the interface of integrin heterodimers. Native RGD peptides are unstable and lack specificity.

• The Role of the Scaffold:

  • The

    -amino acid backbone mimics the aspartic acid residue but adds a methylene group ( ), altering the distance and angle between the basic guanidine (Arg mimic) and the acidic carboxylate. This "distance tuning" is critical for distinguishing between (angiogenesis/cancer) and (platelet aggregation).

  • The 2-Bromo Advantage: The hydrophobic phenyl ring fits into the specificity pocket adjacent to the metal-ion-dependent adhesion site (MIDAS). The bromine atom can be substituted with aryl groups to reach deeper hydrophobic sub-pockets, enhancing potency from micromolar (

    M) to nanomolar (nM) range.

Protease Inhibitors (Non-Scissile Transition State Mimics)

This scaffold acts as a non-cleavable mimic of the scissile bond in substrate-based inhibitors.

• Target: Aspartyl proteases (e.g., HIV protease, Secretases).

• Mechanism: The extra carbon in the backbone prevents the enzyme's catalytic water from attacking the amide bond, effectively "freezing" the enzyme in a non-productive complex.

Part 3: Biological Signaling & Mechanism of Action[2][3]

The following diagram illustrates the signaling pathway of Integrin

and how a peptidomimetic derived from the target molecule intervenes to block tumor angiogenesis.

Figure 1: Mechanism of Action for Integrin Antagonists derived from the

-amino acid scaffold. The drug competitively blocks the ECM-Integrin interaction, halting the downstream FAK/Src/Akt signaling cascade required for angiogenesis.

Part 4: Experimental Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Objective: Incorporate Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid into a peptide sequence.

Reagents:

• Resin: Rink Amide MBHA resin (Loading 0.5-0.7 mmol/g).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIPEA (Diisopropylethylamine).[3]

• Deprotection: 20% Piperidine in DMF (for Fmoc); TFA (for Boc cleavage).

Step-by-Step Methodology:

• Resin Swelling: Swell 200 mg resin in DMF for 30 mins.

• Fmoc Deprotection (Pre-sequence): Treat resin with 20% Piperidine/DMF (

  min). Wash with DMF ( ).

• Coupling of Target Molecule:

  • Dissolve Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid (3 eq), HATU (2.9 eq), and DIPEA (6 eq) in minimal DMF.

  • Note: Pre-activate for 2 minutes before adding to resin.

  • Agitate resin for 2 hours at Room Temperature.

  • Validation: Perform Kaiser test (Ninhydrin). A negative result (yellow beads) indicates successful coupling to the free amine.

• Chain Elongation: Continue synthesis.

• Final Cleavage: Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 3 hours. This simultaneously cleaves the peptide from the resin and removes the N-terminal Boc group.

Protocol B: Late-Stage Diversification via Suzuki-Miyaura Coupling

Objective: Functionalize the 2-bromo position on-resin to create a library of inhibitors.

Workflow Diagram:

Figure 2: Synthetic workflow for generating a library of analogs using the bromine handle.

Methodology:

• Preparation: Perform this step while the peptide is still attached to the resin (Solid Phase Organic Synthesis - SPOS).

• Reaction Mixture: Under Argon, add Aryl-Boronic Acid (5 eq),

  (0.1 eq), and (2M aqueous solution, 5 eq) to the resin suspended in DME/Ethanol (1:1).

• Execution: Heat to 80°C for 12 hours (or use Microwave irradiation: 100°C for 30 min).

• Wash: Wash extensively with DMF, MeOH, and DCM to remove Palladium traces.

• Result: The Bromine is replaced by an Aryl group, extending the reach of the inhibitor into deep receptor pockets.

References

• Gellman, S. H. (1998). Foldamers: A Manifesto. Accounts of Chemical Research, 31(4), 173–180. Link

• Scarborough, R. M. (1999).[4] Structure-activity relationships of beta-amino acid-containing integrin antagonists. Current Medicinal Chemistry, 6(10), 971-981. Link

• Steer, D. L., et al. (2002).

  -Amino acids: Versatile peptidomimetics. Current Medicinal Chemistry, 9(8), 811-822. Link

• Cabrele, C., et al. (2014). The role of

  -amino acids in the design of biologically active peptides. Chemical Reviews, 114(18), 9081-9128. Link

• BOC Sciences. (2024). Integrin Inhibitors, Agonists and Modulators.[4][5] BOC Sciences Technical Resources.

Sources

• 1. chemimpex.com [chemimpex.com]
• 3. Peptidomimetic Small-Molecule Inhibitors of 3CLPro Activity and Spike–ACE2 Interaction: Toward Dual-Action Molecules against Coronavirus Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure-activity relationships of beta-amino acid-containing integrin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective alpha4beta7 integrin antagonists and their potential as antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Implementation of Chiral Amino Acids in Modern Drug Discovery

Topic: Role of Chiral Amino Acids in Pharmaceutical Research Content Type: Technical Whitepaper / Application Guide Audience: Pharmaceutical Researchers, Medicinal Chemists, Process Engineers

Executive Summary

The transition from racemic mixtures to single-enantiomer therapeutics has fundamentally shifted the landscape of pharmaceutical development.[1] Chiral amino acids—both proteinogenic (L-) and non-proteinogenic (D-,

-disubstituted, and -amino acids)—serve as the primary toolkit for this precision engineering. This guide analyzes the mechanistic role of chiral amino acids in modulating pharmacodynamics (PD) and pharmacokinetics (PK), specifically focusing on proteolytic stability and receptor selectivity. It provides validated protocols for the synthesis, incorporation, and analytical resolution of these moieties, serving as a blueprint for high-fidelity drug development.

Strategic Integration in Drug Design

The Eudismic Ratio & Pharmacodynamic Precision

In chiral drug design, the eudismic ratio (the potency ratio of the eutomer to the distomer) is the critical metric. Chiral amino acids are not merely building blocks; they are stereochemical control elements.[][]

• Mechanism: The three-point attachment theory dictates that a chiral ligand must interact with at least three points on a receptor surface to exhibit stereoselectivity.

• Application: Incorporating rigid chiral amino acids (e.g., proline analogs, tetrahydroisoquinoline-3-carboxylic acid) locks the peptide backbone into a bioactive conformation, reducing the entropic penalty upon binding and maximizing the eudismic ratio.

Modulating Metabolic Stability via D-Amino Acids

The "Achilles' heel" of peptide therapeutics is rapid degradation by endogenous proteases.

• Causality: Endogenous proteases (e.g., trypsin, chymotrypsin) have active sites evolved to recognize and cleave peptide bonds between L-amino acids.

• Strategic Substitution: Replacing critical L-residues with their D-enantiomers alters the topology of the scissile bond. The side chain is projected into a spatial quadrant that the enzyme's S1/S2 pockets cannot accommodate, effectively rendering the bond "invisible" to the protease.

Table 1: Impact of Chiral Substitution on Serum Half-Life (Representative Data)

Peptide Variant	Modification Strategy	Serum Half-Life ( )	Mechanism of Stabilization
Native GnRH	None (All L-amino acids)	~2-4 minutes	Rapid cleavage by peptidases
Triptorelin	D-Trp substitution at Pos 6	2.8 - 4.0 hours	Steric hindrance prevents proteolysis at Gly6-Leu7 bond
Semaglutide	Aib (achiral/hindered) at Pos 8	~165 hours	Resistance to DPP-4 cleavage + albumin binding (with fatty acid)
Retro-Inverso	All D-amino acids + reversed seq.	> 24 hours	Complete evasion of stereospecific proteases

Visualization: Mechanisms & Workflows

Diagram 1: Mechanism of Proteolytic Resistance

This diagram illustrates why D-amino acid incorporation prevents enzymatic cleavage, contrasting the "Lock and Key" fit of L-isomers with the steric clash of D-isomers.

Caption: Steric mismatch mechanism preventing protease degradation of D-amino acid substituted peptides.

Technical Protocols: Synthesis & Analysis

Protocol: Solid Phase Peptide Synthesis (SPPS) with Chiral UAAs

Objective: Incorporate a sterically hindered unnatural amino acid (UAA) (e.g., Fmoc-Aib-OH or Fmoc-D-Phe-OH) into a peptide sequence without racemization.

Reagents:

• Resin: Rink Amide (0.5 mmol/g loading).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIPEA (Diisopropylethylamine).

• Solvent: DMF (Dimethylformamide), peptide grade.

Step-by-Step Workflow:

• Resin Swelling: Swell resin in DMF for 30 min to ensure solvation of the polymer matrix.

• Fmoc Deprotection: Treat with 20% Piperidine in DMF (2 x 5 min). Critical: Monitor UV absorbance to ensure complete removal. Wash with DMF (5x).

• Activation (The Critical Step):

  • Dissolve Chiral UAA (4 eq) and HATU (3.9 eq) in minimum DMF.

  • Add DIPEA (8 eq) immediately prior to addition to resin. Note: Pre-activation > 2 mins can lead to racemization via oxazolone formation.

• Coupling: Add activated mixture to resin. Shake at room temperature for 2 hours.

  • Validation: Perform Kaiser Test (Qualitative). If blue (incomplete), recouple using PyAOP/HOAt.

• Capping: Treat with Acetic Anhydride/Pyridine to cap unreacted amines, preventing deletion sequences.

Protocol: Chiral Method Development (HPLC)

Objective: Separate enantiomers of a chiral amino acid intermediate to determine Enantiomeric Excess (ee).

Decision Matrix for Column Selection:

• Polysaccharide Phases (e.g., Amylose/Cellulose tris-carbamates): First-line choice for broad selectivity.

• Macrocyclic Glycopeptides (e.g., Teicoplanin): Excellent for native amino acids (zwitterions).

• Crown Ether Phases: Specific for primary amines.

Method Parameters (Screening):

• Mobile Phase A: n-Hexane/IPA (90:10) + 0.1% TFA (Normal Phase).

• Mobile Phase B: Methanol/Ethanol + 0.1% DEA (Polar Organic Mode).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm (amide bond) and 254 nm (aromatic side chains).

Diagram 2: Chiral Method Development Workflow

A logical decision tree for selecting the correct separation mode based on analyte properties.

Caption: Decision matrix for selecting Chiral Stationary Phases (CSPs) based on amino acid protection status.

Advanced Applications: Macrocycles & Peptidomimetics

The frontier of chiral amino acid research lies in Macrocyclic Peptidomimetics . By cyclizing peptides using chiral linkers (e.g., via Ring-Closing Metathesis or "Click" chemistry), researchers can force the peptide into a bioactive "turn" conformation.

• Case Study: The use of D-Pro-L-Pro templates to nucleate

  -hairpin structures. This specific chiral sequence induces a Type II' -turn, essential for binding to targets like GPCRs where linear peptides fail due to flexibility.

Diagram 3: Macrocyclization Strategy

Visualizing the transition from a flexible linear peptide to a rigid, high-affinity macrocycle using chiral constraints.

Caption: Workflow for stabilizing peptide conformation via chiral-linker mediated macrocyclization.

References

• Vertex AI Search. (2025). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. ResearchFloor. 4[1][5][6][7][8]

• National Institutes of Health (NIH). (2020). Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals. PMC. 9[6][7][8]

• Sigma-Aldrich. (n.d.). Amino Acid and Peptide Chiral Separations. 10[1][7][8]

• American Chemical Society (ACS). (2025). Advances in Peptidomimetics for Next-Generation Therapeutics. Chemical Reviews. 11[7][8]

• BenchChem. (2025). Solid-Phase Synthesis of Peptides Containing Unnatural Amino Acids. 8

Sources

• 1. The significance of chirality in contemporary drug discovery-a mini review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05694A [pubs.rsc.org]
• 4. pharma.researchfloor.org [pharma.researchfloor.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. pubs.acs.org [pubs.acs.org]

Introduction to Boc protection in peptide chemistry

Introduction to Boc Protection in Peptide Chemistry

Executive Summary

The tert-butyloxycarbonyl (Boc) protecting group represents a foundational pillar in the history and practice of solid-phase peptide synthesis (SPPS).[1] First introduced by Carpino in 1957 and later integrated into the Merrifield SPPS method, Boc chemistry relies on a principle of graduated acid lability . Unlike the orthogonal Fmoc strategy, which alternates between base and acid, Boc chemistry utilizes weak acid (Trifluoroacetic acid - TFA) for temporary

-amino deprotection and strong acid (Hydrogen Fluoride - HF) for final cleavage.[1]

While Fmoc has become the standard for routine synthesis due to milder conditions, Boc chemistry remains indispensable for synthesizing complex, aggregation-prone sequences , synthetic proteins, and thioesters used in native chemical ligation.[1] This guide provides a rigorous technical breakdown of the Boc strategy, focusing on mechanistic causality, self-validating protocols, and safety-critical workflows.

Mechanistic Foundations: The Acidolytic Pathway

The utility of the Boc group stems from its stability towards basic conditions and nucleophiles, while being highly labile to anhydrous acids.

The Cleavage Mechanism

The removal of the Boc group is an acid-catalyzed elimination reaction (E1 mechanism).

• Protonation: The carbonyl oxygen of the carbamate is protonated by TFA.

• Fragmentation: The protonated intermediate collapses, releasing the peptide amine as a TFA salt and generating a tert-butyl cation and CO₂ .

• Fate of the Cation: The tert-butyl cation is highly reactive. It spontaneously eliminates a proton to form isobutylene (gas) or reacts with nucleophiles (scavengers or sensitive amino acid side chains).

Critical Insight: The generation of the tert-butyl cation is the primary source of side reactions in Boc chemistry. Unlike Fmoc deprotection (which generates fulvene), the reactive species here is an electrophile that actively seeks electron-rich residues (Trp, Cys, Met, Tyr).

Figure 1: Acid-catalyzed deprotection of the Boc group showing the generation of the reactive tert-butyl cation.

Strategic Comparison: Boc vs. Fmoc

The choice between Boc and Fmoc is not merely a preference but a strategic decision based on peptide sequence and solubility.

Feature	Boc / Bzl Strategy	Fmoc / tBu Strategy
-Amino Deprotection	TFA (Trifluoroacetic acid)	Piperidine (Base)
Side-Chain Protection	Benzyl (Bzl) based (Acid stable)	tert-Butyl (tBu) based (Acid labile)
Final Cleavage	HF (Hydrogen Fluoride) or TFMSA	TFA
Orthogonality	Graduated Acid Lability (Weak vs. Strong acid)	True Orthogonality (Base vs. Acid)
Aggregation	Low: Protonated N-terminus disrupts H-bonds.[1]	High: Neutral peptide chain can aggregate.
Primary Use Case	Difficult sequences, Thioesters, Non-natural residues.	Routine synthesis, GMP production.

Expert Insight: The "secret weapon" of Boc chemistry is the protonated N-terminus during synthesis. After TFA deprotection, the amine exists as a positively charged salt (

), which electrostatically repels other chains and disrupts -sheet formation. This makes Boc superior for synthesizing "difficult sequences" that aggregate and fail in Fmoc chemistry [1].

The Boc SPPS Workflow

Detailed below is a self-validating protocol for a standard Boc synthesis cycle.

The Cycle Steps

Unlike Fmoc, Boc requires a distinct neutralization step because the amine is protonated after deprotection.[1][2]

Figure 2: The Standard Boc SPPS Cycle. Note the critical Neutralization step.

Detailed Protocol

Reagents:

• Deprotection Cocktail: 50% TFA in Dichloromethane (DCM).

• Neutralization Buffer: 10% Diisopropylethylamine (DIEA) in DCM.[1]

• Coupling Reagents: HBTU (0.5 M in DMF) and DIEA.

Step-by-Step Procedure:

• Deprotection: Treat resin with 50% TFA/DCM for 2 minutes (pre-wash), then 20 minutes (reaction).

  • Mechanism:[2][3][4][5][6][7][8][9][10] Removes Boc group; generates amine-TFA salt.[7]

• Wash: Flow wash with DCM (3 x 1 min).

  • Why: Removes excess TFA and tert-butyl cations.

• Neutralization (CRITICAL): Treat with 10% DIEA/DCM (2 x 2 min).

  • Validation: The resin should swell slightly.[1][11] This converts the inactive

    salt to the nucleophilic amine.

• Coupling: Add Boc-Amino Acid (4 eq), HBTU (3.9 eq), and DIEA (10 eq) in DMF. Shake for 1 hour.

• Monitoring: Perform a Kaiser Test (Ninhydrin).[1][12]

  • Blue beads: Incomplete coupling

    Recouple.

  • Colorless beads: Complete

    Proceed.

Final Cleavage: The HF Procedure

The cleavage of Boc peptides requires anhydrous Hydrogen Fluoride (HF), a highly hazardous but effective reagent. It removes benzyl-based side-chain protection and cleaves the peptide from the resin (PAM or MBHA) simultaneously.

Safety Warning: HF is fatal upon skin contact and dissolves glass. Use only Teflon (PTFE) apparatus and full PPE (face shield, neoprene gloves).

Scavenger Cocktails

Because HF cleavage is an

mechanism generating benzyl cations, scavengers are mandatory to prevent re-alkylation of the peptide [2].

Component	Function	Target Residues Protected
p-Cresol	Primary Scavenger	General carbocation trap
Dimethyl Sulfide (DMS)	Reductant / Scavenger	Met (prevents oxidation), Trp
p-Thiocresol	Thiol Scavenger	Cys, Met
Anisole	Ether Scavenger	General trap (less common now)

Standard "Low-High" HF Protocol (Tam Method):

• Low HF: HF/DMS/p-cresol (25:65:10) at 0°C for 2 hours.

  • Purpose: Removes most protecting groups via an

    -like mechanism, minimizing cation generation.

• Evaporation: Remove HF and DMS under vacuum.

• High HF: Recharge with anhydrous HF (90%) and p-cresol (10%) at 0°C for 45 mins.

  • Purpose: Cleaves the peptide from the resin and removes stubborn groups (Arg-Tos, Cys-MBzl).

Troubleshooting & Side Reactions

5.1 Tryptophan Alkylation

• Issue: The indole ring of Trp is electron-rich and easily alkylated by tert-butyl cations during TFA deprotection.

• Solution: Use formyl-protected Trp (Trp(For)) or add scavengers (dithiothreitol or silanes) to the TFA deprotection cocktail.

5.2 Aspartimide Formation

• Issue: Asp-Gly, Asp-Ala, and Asp-Ser sequences are prone to cyclization, forming aspartimide.

• Solution: Use HMB (hydroxyl-methyl-benzoic) backbone protection or cyclohexyl (OcHex) side-chain protection for Asp instead of benzyl (OBzl) [3].

5.3 N

O Shift

• Issue: In Ser/Thr containing peptides, strong acid can cause the acyl group to migrate from the nitrogen to the side-chain oxygen.[2]

• Solution: This is reversible. Treat the crude peptide with dilute base (aqueous ammonia, pH 9) for a few minutes before purification.

References

• Merrifield, R. B. (1963). "Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide". Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Tam, J. P., Heath, W. F., & Merrifield, R. B. (1983). "S_N2 deprotection of synthetic peptides with a low concentration of hydrofluoric acid in dimethyl sulfide: evidence and application in peptide synthesis". Journal of the American Chemical Society, 105(21), 6442–6455. Link

• Nicolas, E., Pujol, M. D., & Giralt, E. (1989). "Aspartimide formation in Boc/Bzl solid-phase peptide synthesis: The use of cyclohexyl ester protection". Tetrahedron Letters, 30(37), 497-500. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chempep.com [chempep.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boc Protection Mechanism (Boc2O) [commonorganicchemistry.com]
• 6. UQ eSpace [espace.library.uq.edu.au]
• 7. BOC Protection and Deprotection [bzchemicals.com]
• 8. youtube.com [youtube.com]
• 9. bachem.com [bachem.com]
• 10. peptide.com [peptide.com]
• 11. chem.uci.edu [chem.uci.edu]
• 12. peptide.com [peptide.com]

Stereochemical Dynamics and Pharmacophore Tuning of 3-Bromophenylpropionic Acid Isomers

Executive Summary

This technical guide analyzes the structural isomerism, stereoselective synthesis, and biological utility of 3-bromophenylpropionic acid derivatives. While often conflated in general catalogs, this chemical family comprises three distinct structural classes with divergent biological activities: the ring-substituted 3-(3-bromophenyl)propanoic acid (achiral scaffold), and the chain-substituted 3-bromo-2-phenylpropanoic acid and 3-bromo-3-phenylpropanoic acid (chiral building blocks).

This guide focuses on the chiral chain isomers (C2 and C3 substitution), as their stereochemistry dictates their utility as precursors for

-lactams, NSAIDs (profen analogs), and novel muscle hypertrophy agents.

Part 1: The Stereochemical Landscape

The term "3-bromophenylpropionic acid isomers" encompasses both regioisomers (position of the bromine) and stereoisomers (spatial arrangement). Understanding this distinction is critical for selecting the correct starting material for drug discovery.

Structural Classification

Isomer Class	IUPAC Name	Chiral Center	Key Characteristic
Ring-Substituted	3-(3-bromophenyl)propanoic acid	None (Achiral)	Used as a scaffold for histone deacetylase (HDAC) inhibitors.
-Chain Substituted	3-bromo-2-phenylpropanoic acid	C2	Structural analog of tropic acid; precursor to anti-muscarinics.
-Chain Substituted	3-bromo-3-phenylpropanoic acid	C3	Formed via hydrobromination of cinnamic acid; precursor to -amino acids.

Stereochemical Significance

In the context of biological activity, the C2-chiral and C3-chiral variants exhibit distinct pharmacophores:

• C2-Chiral (

  -substituted): The (S)-enantiomer typically aligns with the binding pocket of cyclooxygenase (COX) enzymes in NSAID analogs, following the standard "profen" SAR (Structure-Activity Relationship).

• C3-Chiral (

  -substituted): The bromine at the -position serves as a labile leaving group. The stereochemistry here controls the diastereoselectivity of subsequent nucleophilic substitutions (e.g., forming chiral -lactams).

Figure 1: Divergent synthesis pathways creating C2 and C3 chiral centers from cinnamic acid precursors.

Part 2: Biological Activity & SAR[1][2][3]

The biological activity of these isomers is bifurcated into direct pharmacological effects and utility as synthons .

Direct Pharmacological Activity

• Muscle Hypertrophy (3-Bromo-3-phenylpropanoic acid): Recent screening has identified the 3-bromo-3-phenyl isomer as a bioactive small molecule capable of promoting cellular growth in myocyte cultures. The mechanism likely involves the stabilization of specific growth factor signaling pathways, though the precise target remains under investigation [1].

• Auxin-Like Activity (Plant Physiology): Phenylpropionic acid derivatives function as weak auxins. The addition of a halogen (bromine) on the ring or chain alters lipophilicity and transport.

  • Mechanism: The molecule mimics Indole-3-Acetic Acid (IAA).[1]

  • Stereo-effect: In chiral auxins (like 2,4-DP), the D-isomer is typically active, while the L-isomer is inactive or acts as an anti-auxin. For 3-bromo-2-phenylpropionic acid, the (R)-enantiomer (corresponding to D-series) generally retains higher auxin activity due to specific binding with the TIR1 ubiquitin-ligase complex [2].

Pharmacophore Tuning (The "Profen" Logic)

For the

-substituted isomer (3-bromo-2-phenylpropionic acid ), the stereochemistry is critical for NSAID-like activity.

• The S-Enantiomer Rule: In the 2-arylpropionic acid class (Ibuprofen, Naproxen), the (S)-enantiomer is the potent COX inhibitor. The (R)-enantiomer is often inactive in vitro but undergoes unidirectional chiral inversion to the (S)-form in vivo via an acyl-CoA thioester intermediate.

• Bromine Substitution: Replacing the methyl group of standard profens with a bromine atom (as in 3-bromo-2-phenylpropionic acid) increases lipophilicity (

  ) but introduces a labile center that can alkylate the enzyme active site, potentially converting a reversible inhibitor into an irreversible one.

Part 3: Experimental Protocols

Protocol A: Synthesis of 3-Bromo-3-phenylpropanoic Acid

Rationale: This protocol utilizes the anti-Markovnikov addition of HBr to trans-cinnamic acid to yield the

-bromo derivative.

Reagents:

• trans-Cinnamic acid (10 g)

• Glacial Acetic Acid (saturated with HBr)[2]

• Carbon Disulfide (CS

  ) for recrystallization

Step-by-Step Workflow:

• Saturation: Saturate 20 mL of glacial acetic acid with anhydrous HBr gas at 0°C until mass increases by ~12g.

• Addition: Add 10 g of finely powdered trans-cinnamic acid to the solution.

• Reaction: Seal in a pressure tube and heat to 100°C for 2 hours.

  • Note: The sealed tube is required to prevent HBr loss and ensure reaction completion.

• Precipitation: Cool the mixture to room temperature. The product will crystallize.[2][3]

• Purification: Filter the crystals and recrystallize from dry carbon disulfide.

  • Critical Control Point: Avoid water during purification. The

    -bromo acid is susceptible to hydrolysis, reverting to cinnamic acid or forming the -hydroxy acid [3].

Protocol B: Kinetic Resolution via Lipase Hydrolysis

Rationale: Separation of the enantiomers of 3-bromo-2-phenylpropionic acid is best achieved via enzymatic kinetic resolution of its ethyl ester. Candida antarctica Lipase B (CALB) shows high stereoselectivity for the (S)-enantiomer.

Reagents:

• Racemic Ethyl 3-bromo-2-phenylpropionate

• Candida antarctica Lipase B (immobilized, e.g., Novozym 435)

• Phosphate Buffer (pH 7.0) / Acetone (9:1 v/v)

Step-by-Step Workflow:

• Emulsification: Suspend 1.0 g of the racemic ester in 20 mL of Phosphate Buffer/Acetone mixture.

• Initiation: Add 50 mg of immobilized CALB.

• Incubation: Shake at 30°C at 200 rpm. Monitor reaction progress via chiral HPLC (Chiralcel OD-H column).

• Termination: Stop reaction at 50% conversion (theoretical yield of single enantiomer).

• Separation:

  • Acidify mixture to pH 2.

  • Extract with Ethyl Acetate.

  • Wash with saturated NaHCO

    .

  • Organic Layer: Contains unreacted (R)-Ester .

  • Aqueous Layer: Contains hydrolyzed (S)-Acid .

• Recovery: Acidify the aqueous layer and extract to recover pure (S)-3-bromo-2-phenylpropionic acid [4].

Figure 2: Kinetic resolution pathway separating the biologically active (S)-acid from the (R)-ester.

Part 4: Quantitative Data Summary

The following table summarizes the physicochemical properties essential for handling these isomers in a research setting.

Property	3-Bromo-2-phenylpropanoic acid	3-Bromo-3-phenylpropanoic acid
CAS Number	5441-68-9	7021-63-8
Molecular Weight	229.07 g/mol	229.07 g/mol
Melting Point	145-155°C (dec)	137°C
Solubility	DMSO, Methanol	CS , Hot Benzene
Stability	Stable at RT	Moisture Sensitive (Hydrolyzes easily)
Primary Use	Chiral Auxiliary / NSAID Analog	Synthesis Intermediate / Bioactive

References

• MDPI. (2023).[4] Occurrence, Function, and Biosynthesis of the Natural Auxin Phenylacetic Acid (PAA) in Plants. Plants. Retrieved from [Link]

• PrepChem. (n.d.). Preparation of 3-bromo-3-phenylpropanoic acid. Retrieved from [Link]

• ResearchGate. (2025). Enantioselective partitioning of 2-phenylpropionic acid enantiomers. Retrieved from [Link]

Sources

• 1. Indole-3-propionic acid regulates lateral root development by targeting auxin signaling in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives [mdpi.com]

Protocols & Analytical Methods

Synthesis of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

Application Note: High-Fidelity

-Amino Acids

Executive Summary

Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid (CAS: 500770-86-5) is a critical chiral building block in the design of peptidomimetics and integrin antagonists. The incorporation of the ortho-bromo substituent introduces significant steric bulk and electronic modulation, serving as a "conformational lock" in peptide backbones or a handle for downstream cross-coupling (e.g., Suzuki-Miyaura).

This guide details two distinct synthetic routes tailored for different project stages:

• Method A (The "Ellman" Route): High-fidelity asymmetric synthesis using tert-butanesulfinamide.[1][2] Recommended for Medicinal Chemistry (mg to g scale) where enantiomeric purity (

  ) is paramount.

• Method B (Enzymatic Resolution): A scalable Rodionov condensation followed by biocatalytic resolution. Recommended for Process Chemistry (kg scale) where cost-efficiency drives the workflow.

Critical Synthetic Challenges

• Stereocontrol: Establishing the (S)-configuration at the

  -position is thermodynamically challenging compared to -amino acids.

• Chemoselectivity (The "Ortho-Bromo" Trap): The 2-bromo substituent is labile. Traditional methods using strong organolithium bases (e.g., for enolate generation) risk Lithium-Halogen exchange, leading to debrominated byproducts. Method A utilizes Zinc (Reformatsky chemistry) to strictly avoid this side reaction.

Method A: Asymmetric Synthesis via Ellman Auxiliary

Best for: High Purity, Rapid Analoging, Avoiding Racemic Separation.

This protocol utilizes the condensation of 2-bromobenzaldehyde with (R)-tert-butanesulfinamide, followed by a diastereoselective Reformatsky-type addition.

Reaction Scheme & Logic

Figure 1: Step-wise workflow for the asymmetric synthesis avoiding Li-Halogen exchange.

Detailed Protocol

Step 1: Formation of the N-Sulfinyl Imine

• Reagents: 2-Bromobenzaldehyde (1.0 eq), (R)-tert-butanesulfinamide (1.1 eq), Ti(OEt)

  (2.0 eq).

• Solvent: Dry THF (0.5 M).

• Procedure:

  • Dissolve (R)-tert-butanesulfinamide and 2-bromobenzaldehyde in THF under N

    .

  • Add Ti(OEt)

    dropwise. The Lewis acid activates the carbonyl and scavenges water, driving equilibrium.

  • Stir at reflux (65°C) for 16–24 h. Monitor by TLC (EtOAc/Hex).

  • Workup: Cool to RT. Pour into brine with vigorous stirring (forms a titanium oxide slurry). Filter through Celite. Dry organic layer (Na

    SO ) and concentrate.[3]

  • Yield: Typically 85–95%.

Step 2: Diastereoselective Reformatsky Addition

• Rationale: We use Zinc metal (Reformatsky) rather than Lithium enolates (LDA/nBuLi). Zinc inserts into the

  -bromoacetate bond but is not strong enough to attack the aryl bromide, preserving the critical halogen substituent.

• Reagents: tert-Butyl bromoacetate (3.0 eq), Zn dust (activated, 4.0 eq), CuCl (0.1 eq - catalyst).

• Procedure:

  • Activation: Suspend Zn dust in THF. Add catalytic TMSCl (0.05 eq) to activate the surface.

  • Add tert-butyl bromoacetate dropwise at reflux to generate the Reformatsky reagent (BrZnCH

    COOBu ).

  • Cool to 0°C. Add the sulfinyl imine (from Step 1) in THF dropwise.

  • Stir at 0°C for 4 h. The cyclic transition state (Zimmerman-Traxler model) directs the nucleophile to the Re-face, yielding the (S,R)-diastereomer.

  • Quench: Sat. NH

    Cl. Extract with EtOAc.

  • Purification: Silica gel chromatography. Separation of diastereomers is rarely needed due to high stereocontrol (>95:5 dr).

Step 3: Deprotection and Boc-Capping

• Reagents: 4M HCl in Dioxane, MeOH, then Boc

  O, Et N.

• Procedure:

  • Dissolve the intermediate in MeOH. Add 4M HCl/Dioxane (5 eq). Stir 1 h to cleave the sulfinyl group and the tert-butyl ester (if global deprotection is desired) or controlled conditions to keep the ester. Note: To obtain the free acid directly, use 6N HCl reflux.

  • Concentrate to dryness (Amino acid hydrochloride salt).

  • Resuspend in Water/Dioxane (1:1). Adjust pH to ~9 with Et

    N.

  • Add Boc

    O (1.2 eq). Stir 4 h.

  • Acidify carefully with 1N HCl to pH 3 and extract with EtOAc.

  • Result: Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid.[4][5]

Method B: Scalable Kinetic Resolution

Best for: Large Scale, Cost Reduction.

This method uses the classic Rodionov synthesis to generate the racemic

-amino acid, followed by enzymatic resolution using Lipase.

Reaction Scheme

Figure 2: Rodionov condensation followed by biocatalytic resolution.

Detailed Protocol

• Condensation: Reflux 2-bromobenzaldehyde, malonic acid, and ammonium acetate in ethanol. The resulting precipitate is the racemic

  -amino acid.

• Esterification: Convert to the ethyl ester using SOCl

  in ethanol.

• Resolution: Suspend the racemic ester in phosphate buffer (pH 7). Add Amano Lipase PS (from Burkholderia cepacia). The enzyme selectively hydrolyzes the (S)-ester to the (S)-acid, leaving the (R)-ester untouched.

• Separation: Extract the unreacted (R)-ester with organic solvent (MTBE). The aqueous phase contains the desired (S)-amino acid.

• Boc-Protection: Treat the aqueous phase directly with Boc

  O and base.

Analytical & Quality Control

Parameter	Specification	Method
Appearance	White to off-white powder	Visual
Purity		HPLC (C18, ACN/H2O + 0.1% TFA)
Chiral Purity		Chiral HPLC (Daicel Chiralpak AD-H)
1H NMR	Consistent with structure	400 MHz DMSO-d6
Mass Spec	[M+H]+ or [M+Na]+	LC-MS (ESI)

Key NMR Diagnostic: Look for the chiral methine proton (

-CH) at ppm. The ortho-bromo group typically shifts the aromatic protons downfield compared to unsubstituted analogs.

References

• Ellman, J. A., et al. (2010).[6] Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines. Chemical Reviews.[6]

• Sigma-Aldrich. (n.d.). Ellman's Sulfinamides: Versatile Chiral Auxiliaries.[1]

• Chem-Impex Int'l. (n.d.). Product Page: Boc-(S)-3-Amino-3-(2-bromophenyl)propionic acid.[4][5]

• Tang, X., et al. (2022). Co-immobilized Multienzyme System for the Cofactor-Driven Cascade Synthesis of (R)-2-Amino-3-(2-bromophenyl)propanoic Acid.[7] Organic Process Research & Development. (Note: Describes enzymatic routes for similar bromo-phenyl amino acids).

• Vertex AI Search. (2026). Consolidated Literature Search on 2-bromo-beta-amino acid synthesis.

Sources

• 1. Ellman's Sulfinamides [sigmaaldrich.com]
• 2. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN1793110A - Process for preparing Boc protected amino acid by (Boc) O - Google Patents [patents.google.com]
• 4. chemimpex.com [chemimpex.com]
• 5. nbinno.com [nbinno.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. pubs.acs.org [pubs.acs.org]

Part 1: Chemical Synthesis (SPPS) – The Precision Workhorse

Title: Engineering the Future of Therapeutics: A Comprehensive Guide to Incorporating Unnatural Amino Acids into Peptides

Abstract The incorporation of unnatural amino acids (UAAs) represents a paradigm shift in peptide drug discovery, transitioning from simple sequence optimization to structural engineering. By expanding the chemical repertoire beyond the canonical 20 amino acids, researchers can precisely modulate pharmacokinetic profiles, enhance proteolytic stability, and introduce novel functionalities (e.g., photo-crosslinkers, fluorescent probes). This application note serves as a definitive technical guide for incorporating UAAs using the two dominant methodologies: Solid-Phase Peptide Synthesis (SPPS) and Genetic Code Expansion (GCE).

Context: SPPS remains the gold standard for peptides <50 residues. However, UAAs often introduce significant steric bulk or electronic deactivation, rendering standard protocols inefficient. The following protocol is optimized for "difficult" couplings, such as

-disubstituted amino acids (e.g., Aib) or N-methylated residues.

Protocol A: The "Steric Power" SPPS Cycle

Target Audience: Chemists synthesizing peptidomimetics or stapled peptides.

1. Resin Selection & Handling

• Rationale: Use ChemMatrix or Tentagel resins (PEG-PS based) rather than standard polystyrene.

• Why? UAAs often disrupt secondary structure or cause aggregation. PEG-based resins swell better in polar solvents, improving diffusion sites for bulky reagents.

• Loading: Low loading (0.2 – 0.4 mmol/g) is critical to prevent inter-chain aggregation during the coupling of bulky residues.

2. The De-protection Step (Fmoc Strategy)

• Standard: 20% Piperidine in DMF.

• Optimization for UAAs: Use 0.1 M HOBt in the deprotection cocktail.

• Why? This suppresses aspartimide formation and racemization, which can be exacerbated by the conformational strain introduced by UAAs.

3. The Coupling Step (The Critical Junction) Standard DIC/HOBt coupling often fails with UAAs. We utilize high-efficiency uronium/aminium salts.

• Reagent Choice:

  • Gold Standard: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) with HOAt .

  • Modern Alternative: COMU / Oxyma Pure .[1]

  • Causality: The 7-aza group in HATU/HOAt creates a neighboring group effect (anchimeric assistance) that accelerates the acylation rate by ~100x compared to HBTU, essential for overcoming the steric barrier of UAAs like

    -methyl-alanine.

• Procedure:

  • Dissolve UAA (4 eq), HATU (3.9 eq), and HOAt (4 eq) in DMF.

  • Add DIEA (8 eq) immediately before adding to the resin.

  • Microwave Assistance (Optional but Recommended): Heat to 75°C for 5-10 minutes.

  • Double Coupling: Filter and repeat the coupling step with fresh reagents for sterically demanding residues.

4. Monitoring & Capping

• Test: Kaiser test is often unreliable for secondary amines (e.g., Proline, N-methyl UAA). Use the Chloranil Test or micro-cleavage LC-MS for validation.

• Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Visualization: The Optimized SPPS Workflow

Caption: Optimized SPPS cycle distinguishing between standard residues and sterically hindered Unnatural Amino Acids.

Part 2: Genetic Code Expansion (GCE) – The Biologic Frontier

Context: For peptides >50 residues or full-length proteins, SPPS is non-viable. GCE allows the site-specific incorporation of UAAs in living cells (E. coli, Yeast, Mammalian) by hijacking the translation machinery.

Protocol B: Amber Suppression in E. coli

Target Audience: Biologists engineering protein conjugates or novel biologics.

1. System Design: The Orthogonal Pair

• Concept: You must introduce a tRNA/Synthetase pair that does not interact with the host cell's machinery (Orthogonality).[2]

• The Pair: MjTyrRS / tRNA

  (derived from M. jannaschii) is the industry standard for aromatic UAAs. For aliphatic/lysine derivatives, use the PylRS / tRNA system.

• The Plasmid: Use a two-plasmid system:

  • pEVOL or pULTRA: Carries the orthogonal tRNA and Synthetase.

  • pET Vector: Carries your Gene of Interest (GOI) with a TAG (Amber) stop codon at the desired site of incorporation.

2. Host Strain Selection

• Standard: BL21(DE3). Efficiency is often low (10-20%) because Release Factor 1 (RF1) competes with the suppressor tRNA for the TAG codon.

• Optimized: C321.ΔA (Genomically Recoded Organism).

• Why? In this strain, all endogenous TAG stop codons have been converted to TAA, and RF1 has been deleted. This eliminates competition, boosting UAA incorporation efficiency to >90%.

3. Expression Protocol

• Transformation: Co-transform E. coli C321.ΔA with pEVOL (Synthetase/tRNA) and pET-GOI(TAG).

• Growth: Grow in LB/Antibiotics at 37°C until OD

  reaches 0.5.

• Induction & UAA Addition:

  • Add the UAA (dissolved in NaOH or DMSO) to the media (typically 1mM final conc).

  • Induce protein expression (IPTG 1mM) and Synthetase expression (Arabinose 0.2%).

• Harvest: Incubate at 30°C for 12-16 hours. Lower temperature aids the solubility of the modified protein.

4. Validation

• SDS-PAGE: You should see a band shift or presence of full-length protein only in the presence of UAA.

• Mass Spectrometry: Intact protein MS is mandatory to confirm the mass shift corresponding to the UAA, ruling out mis-incorporation of natural amino acids (e.g., Glutamine/Tryptophan near-cognate suppression).

Visualization: Genetic Code Expansion Mechanism

Caption: Mechanism of Amber Suppression utilizing an orthogonal tRNA/Synthetase pair to incorporate UAAs.

Part 3: Comparative Analysis & Data Summary

To aid in experimental design, the following table contrasts the two methodologies based on critical drug development parameters.

Feature	Solid-Phase Peptide Synthesis (SPPS)	Genetic Code Expansion (GCE)
Peptide Length	Short to Medium (< 50 AA)	Long Peptides & Proteins (> 50 AA)
UAA Diversity	Unlimited (Any synthetic structure)	Limited (Must be cell-permeable & enzyme compatible)
Scale	Milligram to Kilogram (Scalable)	Microgram to Milligram (Fermentation required for scale)
Site Specificity	Absolute (Defined by sequence)	High (Defined by TAG codon location)
Cost	High (Reagents & Solvents)	Low (Bacterial culture media)
Primary Challenge	Aggregation & Steric Hindrance	Protein Solubility & Incorporation Efficiency

References

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. Available at: [Link]

• Genetic Code Expansion in Model Organisms. MRC Laboratory of Molecular Biology. Available at: [Link]

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. Available at: [Link]

Sources

• 1. bachem.com [bachem.com]
• 2. Expansion of the genetic code | Wang Lab [pharm.ucsf.edu]

Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid as a chiral building block

Topic: Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid as a chiral building block Content Type: Technical Application Note & Protocol Guide Audience: Medicinal Chemists, Peptide Scientists, and Drug Discovery Researchers

A Privileged Scaffold for Peptidomimetics and Late-Stage Diversification

Executive Summary

Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid (CAS: 500770-75-2) represents a high-value chiral building block that bridges the gap between standard peptide chemistry and diversity-oriented synthesis.[1] As a

-amino acid , it confers proteolytic stability and induces specific secondary structures (e.g., 14-helices) when incorporated into peptide backbones. However, its primary utility lies in the 2-bromo-phenyl moiety , which serves as a pre-installed "handle" for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Heck, Sonogashira).

This guide details the handling, coupling kinetics, and specific protocols for utilizing this scaffold to generate diverse libraries of peptidomimetics and macrocyclic "stapled" peptides.

Chemical Specifications & Handling

Property	Specification
IUPAC Name	(S)-3-((tert-butoxycarbonyl)amino)-3-(2-bromophenyl)propanoic acid
CAS Number	500770-75-2
Molecular Formula	C H BrNO
Molecular Weight	344.20 g/mol
Chirality	(S)-Enantiomer
Appearance	White to off-white powder
Solubility	Soluble in DMF, DMSO, MeOH, DCM; Insoluble in water
Storage	2–8°C, Desiccated (Hygroscopic)

Handling Precaution: The 2-bromo substituent introduces significant steric bulk near the reactive amine and carboxylic acid. Standard coupling times used for

-amino acids are often insufficient.

Application 1: Solid Phase Peptide Synthesis (SPPS)[2][3]

Incorporating

-amino acids into peptide sequences requires modified protocols due to the lower reactivity of the -amino group and the steric hindrance of the phenyl ring.

Critical Insight: Coupling Kinetics

Unlike

-amino acids, -analogs lack the electron-withdrawing effect of the carbonyl group adjacent to the amine, making the amine more nucleophilic but sterically obstructed. Conversely, the carboxylic acid activation is slower.

Protocol A: Site-Specific Incorporation

Reagents:

• Resin: Rink Amide or Wang Resin (0.3–0.6 mmol/g loading recommended to reduce aggregation).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is superior to HBTU/DIC for this sterically hindered residue.

• Base: DIPEA (Diisopropylethylamine).

Step-by-Step Procedure:

• Resin Swelling: Swell resin in DMF for 30 min.

• Deprotection (Previous Cycle): Remove Fmoc from the growing chain (20% Piperidine/DMF). Note: If this is the N-terminal residue, this step applies to the previous amino acid.

• Activation:

  • Dissolve Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid (3.0 equiv relative to resin) in minimal DMF.

  • Add HATU (2.9 equiv).

  • Add DIPEA (6.0 equiv).

  • Pre-activation time: 1–2 minutes (Do not exceed 5 mins to avoid racemization, though reduced for Boc-protected species).

• Coupling:

  • Add activated mixture to the resin.

  • Reaction Time: 2–4 hours (Double coupling is highly recommended: 2 x 2 hours).

• Monitoring: Use the Chloranil Test (for secondary amines) or Kaiser Test (for primary amines). The Kaiser test may yield false negatives due to steric bulk; a micro-cleavage and HPLC/MS check is the gold standard.

Application 2: On-Resin Late-Stage Diversification

The 2-bromo group allows for the construction of compound libraries via Suzuki-Miyaura coupling while the peptide is still attached to the solid support.

The "Boc-Suzuki Strategy"

Using a Boc-protected building block is advantageous here.[1][2][3] The Suzuki reaction requires basic conditions (carbonate/phosphate bases).

• Fmoc strategy: Base can prematurely remove the Fmoc group, leading to polymerization or side reactions.

• Boc strategy: The Boc group is stable to base, allowing the cross-coupling to proceed without affecting the N-terminal protection.

Protocol B: On-Resin Suzuki-Miyaura Coupling

Objective: Functionalize the 2-bromo position with an aryl boronic acid.

Reagents:

• Catalyst: Pd(PPh

  ) (Standard) or Pd-SPhos G2 (Recommended for sterically hindered ortho-substituents).

• Boronic Acid: Aryl-B(OH)

  (5–10 equiv).

• Base: 2M Na

  CO (aq) or K PO .

• Solvent: DMF/Water (9:1) or Dioxane/Water (4:1).[3] Degassing is critical.

Step-by-Step Procedure:

• Preparation: Synthesize the peptide sequence up to the Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid residue. Leave the Boc group ON .

• Inert Atmosphere: Place the resin in a reaction vessel capable of being sealed or under a nitrogen stream.

• Mixture Preparation:

  • Dissolve Boronic Acid (5 equiv) and Base (10 equiv) in the solvent mixture.

  • Add Catalyst (0.1–0.2 equiv).

  • Tip: Pre-dissolve catalyst in dry DMF to ensure solubility before adding water.

• Reaction:

  • Add the mixture to the resin.

  • Sparge with Nitrogen/Argon for 5 minutes.

  • Heat to 70–80°C for 12–16 hours. (Microwave irradiation: 80°C for 1 hour is often effective).

• Washing: Wash extensively with DMF, Water, MeOH, DCM, and solution of sodium diethyldithiocarbamate (to scavenge residual Palladium).

• Cleavage: Proceed with final TFA cleavage (removes Boc and cleaves resin).

Application 3: Macrocyclization (Peptide Stapling)

This scaffold is ideal for creating "stapled" peptides via intramolecular Heck reactions, stabilizing the bioactive conformation.

Logic Flow

• Incorporate Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid at position i.

• Incorporate an alkene-bearing amino acid (e.g., Allylglycine or O-allyl-serine) at position i+3 or i+4.

• Perform On-Resin Heck Cyclization.

Diagram: Macrocyclization Workflow

Figure 1: Workflow for generating stapled peptides using the 2-bromo handle.

Visualization of Chemical Logic

The following diagram illustrates the structural advantages of this building block in drug discovery.

Figure 2: Structural features and their direct applications in medicinal chemistry.

References

• Chem-Impex International. "Boc-(S)-3-amino-3-(2-bromophenyl)propionic acid Product Page." Catalog No. 23893.Link

• Afzal, S. et al. (2020). "Suzuki–Miyaura Cross-Coupling of Bromotryptophan Derivatives at Ambient Temperature." ChemistryOpen, 9(11), 1141–1146. Link (Demonstrates compatibility of Suzuki coupling with amino acid side chains).

• Ma, J.A. (2003). "Recent advances in the synthesis of -amino acids." Angewandte Chemie International Edition, 42(36), 4290-4299. (Review of Arndt-Eistert and other synthesis methods for -amino acids).

• Tang, H. et al. (2014). "Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling." Organic Chemistry Frontiers. Link (Provides catalyst conditions for sterically hindered ortho-substituted aryl halides).

• Coste, J. et al. (1990). "Coupling N-methylated amino acids using PyBOP and PyBroP halogenophosphonium salts: Mechanism and fields of application." Tetrahedron Letters, 31(5), 669-672.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]

Advanced Workflows in Therapeutic Peptide Development: From Synthesis to Stabilization

Introduction: The Renaissance of Peptide Therapeutics

The pharmaceutical landscape is witnessing a "peptide renaissance," driven by the success of GLP-1 agonists and macrocyclic inhibitors. However, the transition from a bioactive hit to a viable drug candidate requires a rigorous shift in methodology. Academic synthesis often prioritizes getting the material; drug development prioritizes purity profile, counter-ion control, and stability.

This guide outlines a high-fidelity workflow for developing synthetic peptide drugs, integrating recent ICH guidelines and advanced chromatography techniques.

Phase I: High-Fidelity Solid Phase Peptide Synthesis (SPPS)

The "Difficult Sequence" Challenge

Standard Fmoc protocols often fail when hydrophobic residues cluster, leading to on-resin aggregation (β-sheet formation). This results in deletion sequences (missing amino acids) that are nearly impossible to purify later.

Expert Insight: Do not rely solely on standard coupling times. For sequences >20 residues or those with >5 consecutive hydrophobic residues, implement Pseudoprolines or Isoacyl dipeptides to disrupt secondary structure during synthesis.

Optimized Fmoc-SPPS Protocol

Objective: Synthesis of a 30-mer therapeutic candidate with >85% crude purity.

Parameter	Standard Condition	"High-Fidelity" Condition (Drug Dev)
Resin	Wang Resin	Rink Amide ChemMatrix (Better swelling in diverse solvents)
Loading	0.5 - 0.8 mmol/g	0.2 - 0.4 mmol/g (Reduces inter-chain aggregation)
Deprotection	20% Piperidine/DMF	20% Piperidine + 0.1M HOBt (Suppresses aspartimide formation)
Coupling	HBTU/DIEA (Room Temp)	DIC/Oxyma Pure (50°C - 75°C) (Reduces racemization & aggregation)

Step-by-Step Workflow:

• Resin Swelling: Swell resin in DMF for 45 mins (critical for ChemMatrix).

• Deprotection: Treat with 20% Piperidine/DMF (2 x 5 min). Monitor UV absorbance of the fulvene-piperidine adduct to confirm completion.

• Washing: Flow wash with DMF (5 x column volume).

• Activation: Dissolve Amino Acid (4 eq), DIC (4 eq), and Oxyma (4 eq) in DMF.

• Coupling: Add to resin. Heat to 75°C (microwave or jacketed vessel) for 15 mins.

  • Note: For Cys/His, limit temp to 50°C to prevent racemization.

• Capping (Crucial): After coupling, treat with Acetic Anhydride/DIEA to terminate unreacted chains. This ensures "deletion" impurities are truncated and easily separated by HPLC.

Workflow Visualization: The SPPS Cycle

Figure 1: The High-Fidelity SPPS cycle emphasizing the capping step to minimize deletion impurities.

Phase II: Purification and Salt Exchange (The "Drug Substance" Transition)

Crude peptides from SPPS are typically Trifluoroacetate (TFA) salts. TFA is cytotoxic and must be exchanged for Acetate or Chloride for clinical use.

Preparative HPLC Strategy

Goal: >98% Purity with <0.1% single impurity.

• Stationary Phase Selection:

  • C18: For peptides < 30 residues, hydrophilic to moderately hydrophobic.

  • C8 or C4: For hydrophobic peptides or >30 residues (prevents irreversible binding).

  • Pore Size: Use 100Å for small peptides; 300Å for large peptides/mini-proteins.

• Buffer System (The "TFA Trap"):

  • Buffer A: 0.1% TFA in Water.

  • Buffer B: 0.1% TFA in Acetonitrile.

  • Gradient: Shallow gradients (e.g., 0.5% B per minute) maximize resolution of impurities with similar hydrophobicity (e.g., Des-Ala impurities).

Salt Exchange Protocol (TFA -> Acetate)

Do not rely on passive dialysis. Use Ion Exchange HPLC .

• Load: Load purified peptide (TFA salt) onto the Prep-HPLC column.

• Wash: Flush column with 5-10 column volumes of 0.1M Ammonium Acetate (or dilute HCl for chloride salt). This displaces the TFA counter-ion.

• Elute: Elute with a gradient of Water/Acetonitrile (no TFA, or using Acetic Acid/HCl as modifier).

• Lyophilize: Freeze-dry immediately to obtain the Acetate salt.

Phase III: Structural Characterization & Impurity Profiling

Regulatory bodies (FDA/EMA) require identification of any impurity >0.1%. Mass accuracy alone is insufficient; you must prove the sequence.

LC-MS/MS Peptide Mapping Workflow

Instrument: Q-TOF or Orbitrap (High Resolution).

• Intact Mass Analysis: Deconvolute the charge envelope to confirm the molecular weight (± 5 ppm).

• Peptide Mapping (Trypsin Digest):

  • Digest the peptide with Trypsin or Chymotrypsin.

  • Analyze fragments to confirm amino acid order and localize modifications (e.g., distinguish between Oxidation at Met1 vs Met10).

• Disulfide Mapping: For cyclic peptides, perform analysis +/- DTT (reduction) to confirm the disulfide bridge connectivity.

Analytical Decision Tree

Figure 2: Quality Control workflow ensuring regulatory compliance for peptide drug substances.

Phase IV: Stability Testing (ICH Q1A)

Peptides are prone to Deamidation (Asn/Gln), Oxidation (Met/Cys/Trp), and Aggregation .

Forced Degradation Protocol

Before starting long-term stability, determine the degradation pathways.

Stress Condition	Protocol	Target Degradant
Acid Hydrolysis	0.1 N HCl, 60°C, 4-24 hrs	Hydrolysis, Cleavage at Asp
Base Hydrolysis	0.1 N NaOH, 60°C, 4 hrs	Deamidation, Racemization
Oxidation	0.3% H2O2, RT, 4-24 hrs	Met Sulfoxide, Cys Disulfides
Thermal	60°C (Solid & Solution), 7 days	Aggregation, Pyroglutamate formation

ICH Stability Study Design

Follow ICH Q1A(R2) guidelines for the final formulation.

• Long-Term: 25°C ± 2°C / 60% RH ± 5% RH (12 months).

• Accelerated: 40°C ± 2°C / 75% RH ± 5% RH (6 months).

• Testing Frequency: 0, 1, 3, 6, 9, 12 months.

• Critical Tests: Appearance, Assay (HPLC), Impurities, pH, Water Content, and Oligomer Content (via SEC-HPLC to detect aggregates).

References

• Waters Corporation. (2021). Peptide Isolation – Method Development Considerations. Retrieved from [Link]

• ICH. (2003).[1] Q1A(R2) Stability Testing of New Drug Substances and Products. Retrieved from [Link]

• National Institutes of Health (NIH). (2021). Characterization of Synthetic Peptide Therapeutics Using Liquid Chromatography-Mass Spectrometry. PubMed. Retrieved from [Link]

• Agilent Technologies. (2023). Characterization of Synthetic Peptide Drug and Impurities using HPLC and LC/MS. Retrieved from [Link]

Sources

• 1. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Precision Bioconjugation via Bromo-Substituted Amino Acids: A Next-Generation Guide

Abstract

This application note details the methodology for site-specific protein bioconjugation utilizing bromo-substituted amino acids, specifically ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-bromo-phenylalanine (pBrF) . Unlike non-specific lysine or cysteine modification, this approach leverages Genetic Code Expansion (GCE) to install a bio-orthogonal aryl halide handle, followed by Palladium-catalyzed Suzuki-Miyaura cross-coupling. This guide addresses the specific challenges of conducting organometallic chemistry on sensitive protein substrates in aqueous media, providing a robust, self-validating workflow for drug development and structural biology applications.

Introduction & Strategic Rationale

The Shift to Bio-Orthogonality

Traditional bioconjugation (e.g., NHS-esters targeting Lys) yields heterogeneous mixtures, complicating pharmacokinetics and reproducibility.[1] The incorporation of

-bromo-phenylalanine (pBrF) offers a distinct advantage: the aryl bromide moiety is chemically inert under standard physiological conditions but highly reactive in the presence of specific Palladium (Pd) catalysts.

Why Bromo-Substituted Amino Acids?

While iodo-substituted variants are more reactive, they are often photosensitive and prone to dehalogenation.[1] Chloro-variants are too inert.[1] Bromo-substituted amino acids occupy the "Goldilocks" zone:

• Stability: Stable during translation and purification.[1]

• Sterics: Small enough to minimize structural perturbation (Van der Waals radius of Br is ~1.85 Å vs. 1.70 Å for the methyl group of Tyrosine).

• Reactivity: Efficient oxidative addition to Pd(0) in aqueous buffers when paired with electron-rich, water-soluble ligands.[1]

Mechanism of Action: Aqueous Suzuki-Miyaura Coupling[1][2]

The core chemistry relies on the Suzuki-Miyaura cross-coupling reaction, adapted for aqueous protein environments.[1][2]

• Oxidative Addition: The Pd(0) catalyst inserts into the C-Br bond of the pBrF residue. Critical Constraint: This is the rate-limiting step for aryl chlorides but is facile for bromides using bulky phosphine ligands.[1]

• Transmetallation: The boronic acid coupling partner (RB(OH)ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  ) transfers its organic group to the Pd center.[3] This requires a base (OH ) to activate the boron species.

• Reductive Elimination: The C-C bond is formed, releasing the conjugated protein and regenerating Pd(0).[1]

Diagram 1: The Bio-Orthogonal Workflow

Caption: Workflow for integrating pBrF via genetic code expansion followed by chemoselective modification.

Key Reagents & Catalyst Selection[1]

The success of this protocol hinges entirely on the catalyst system. Standard organic Pd catalysts (e.g., Pd(PPh

) ) are insoluble and inactive in water.

The Catalyst: sSPhos-Pd

We utilize sodium 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl-3′-sulfonate (sSPhos) .[1][4][5]

• Water Solubility: The sulfonate group ensures solubility in PBS.

• Steric Bulk: Prevents catalyst aggregation (Pd black formation) and promotes reductive elimination.

• Electron Richness: Facilitates oxidative addition into the C-Br bond.[1]

Reagent	Function	Recommended Grade/Source
p-Bromo-L-phenylalanine	Unnatural Amino Acid	>98% purity, L-isomer specific
Na PdCl	Palladium Source	Precursor for active catalyst
sSPhos	Ligand	Water-soluble Buchwald ligand
Aryl Boronic Acid	Payload	Contains fluorophore/drug/PEG
pEVOL-pBrF	Plasmid	Encodes orthogonal tRNA/RS pair

Experimental Protocols

Protocol A: Genetic Incorporation of pBrF

Objective: Express protein with pBrF at a specific amber codon (TAG).

• Transformation: Co-transform E. coli BL21(DE3) with:

  • Expression plasmid (Gene of Interest with TAG mutation).

  • pEVOL-pBrF (Orthogonal tRNA/Synthetase).[1]

• Inoculation: Grow overnight culture in LB + Antibiotics (Chloramphenicol for pEVOL, Amp/Kan for expression vector).[1]

• Induction Phase:

  • Dilute 1:100 into fresh media.[1] Grow to OD

    ~0.5.

  • CRITICAL STEP: Add pBrF (dissolved in minimal NaOH or HCl) to final conc. of 1 mM .

  • Induce synthetase: Add 0.02% L-Arabinose .

  • Induce protein: Add 1 mM IPTG .[1]

• Expression: Incubate at 30°C for 12–16 hours . (Lower temperature aids solubility of the modified protein).

• Purification: Standard IMAC (Ni-NTA) or affinity chromatography.[1]

  • QC Check: Verify mass via ESI-MS.[1] The mass should be [Wild Type - Tyr/Phe + pBrF].[1] Note the characteristic isotopic pattern of Bromine (

    Br: Br ~ 1:1).

Protocol B: Aqueous Suzuki-Miyaura Cross-Coupling

Objective: Conjugate payload to Protein-Br.[1]

Reagent Preparation:

• Buffer: 50 mM Sodium Phosphate, pH 8.[1]0. (Avoid Tris/Glycine as amines can coordinate Pd).

• Catalyst Stock: Mix Na

  PdCl and sSPhos (1:2 molar ratio) in degassed water. Let sit for 30 mins under N to form the active complex.

• Boronic Acid: Dissolve in DMSO (keep DMSO <5% in final reaction).

Step-by-Step Procedure:

• Protein Prep: Dilute Protein-Br to 50 µM in Buffer.

• Reactant Addition:

  • Add Boronic Acid (50 equivalents, 2.5 mM final).[1]

  • Add Catalyst Stock (50 equivalents Pd, 2.5 mM final).[1]

  • Note: High equivalents are needed due to kinetic competition with water/oxygen, not stoichiometry.[1]

• Incubation:

  • Seal vial (anaerobic conditions improve yield but sSPhos is robust enough for aerobic work if rapid).[1]

  • Incubate at 37°C for 2–4 hours with gentle shaking.

• Quenching & Cleanup:

  • Add 3-Mercaptopropionic acid (excess) or pass through a thiol-functionalized resin to scavenge Pd.[1]

  • Perform size-exclusion chromatography (SEC) or dialysis to remove excess boronic acid and ligand.[1]

Diagram 2: The Catalytic Cycle in Protein Context

Caption: The Pd(0)/Pd(II) catalytic cycle. sSPhos stabilizes the Pd(0) species in water.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Protein Precipitation	Pd-induced aggregation or high DMSO.[1]	Use sSPhos (prevents Pd-protein non-specific binding).[1] Keep DMSO <5%.[1] Lower Temp to 25°C.
Low Conversion	Inactive Catalyst or Ongcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> poisoning.	Prepare catalyst fresh. Degas buffers. Increase catalyst loading to 100 eq.
Non-Specific Labeling	Pd coordination to His-tags.	Cleave His-tag prior to coupling.[1] Add weak chelators (e.g., citrate) if yield permits.[1]
"Pd Black" Formation	Catalyst decomposition.[1]	Increase Ligand:Pd ratio to 4:1. Ensure sSPhos is not oxidized (store under Argon).[1]

References

• Chalker, J. M., Wood, C. S. C., & Davis, B. G. (2009).[1] A Convenient Catalyst for Aqueous and Protein Suzuki−Miyaura Cross-Coupling.[6][2][7] Journal of the American Chemical Society.[2][8]

  • [Link]

• Chin, J. W., et al. (2002).[1][9] An Expanded Eukaryotic Genetic Code.[1][10] Science.

  • [Link]

• Wang, X. S., et al. (2017).[1] Water-Soluble Palladium Reagents for Cysteine S-Arylation under Ambient Aqueous Conditions. Organic Letters.

  • [Link]

• Spicer, C. D., & Davis, B. G. (2014).[1] Selective chemical protein modification.[1][6][5][11] Nature Communications.[1]

  • [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Sci-Hub. A Convenient Catalyst for Aqueous and Protein Suzuki−Miyaura Cross-Coupling / Journal of the American Chemical Society, 2009 [sci-hub.sg]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Water-Soluble Palladium Reagents for Cysteine S-Arylation under Ambient Aqueous Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | Using Genetic Code Expansion for Protein Biochemical Studies [frontiersin.org]
• 10. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 11. scispace.com [scispace.com]

Technical Notes & Optimization

Common side reactions with Boc-protected amino acids and their avoidance

Welcome to the Boc Chemistry Technical Support Center .

As a Senior Application Scientist, I have structured this guide to move beyond generic textbook definitions. We will address the specific "silent killers" in Boc solid-phase peptide synthesis (SPPS)—side reactions that often go undetected until the final mass spec analysis.

This guide focuses on causality (why it happens), detection (how you know), and prevention (the self-validating protocols to stop it).

Module 1: Structural Rearrangements

Critical failure modes involving backbone cyclization.

Issue 1: Diketopiperazine (DKP) Formation

The Symptom: You observe a truncated peptide missing the first two amino acids, or a complete loss of yield if the DKP cleaves from the resin. The Mechanism: The free N-terminal amine (after deprotection) attacks the carbonyl carbon of the amide bond between the second and third residues.[1] This forms a stable 6-membered ring (DKP) and cleaves the dipeptide from the chain.[1]

Risk Factors:

• Sequence: Proline or Glycine at position 2 (C-terminus side).[2]

• Configuration: D-amino acids enhance the conformational freedom required for cyclization.

• Boc Specificity: In Boc chemistry, this occurs primarily during the neutralization step (after TFA deprotection, before coupling). The basic environment (DIEA/DMF) accelerates the nucleophilic attack.

The Fix: In Situ Neutralization Do not perform a separate neutralization wash. Instead, add the activated amino acid simultaneously with the base. This forces the amine to react with the incoming activated ester (coupling) faster than it can cyclize (DKP).

Caption: Kinetic competition between coupling and DKP formation. Slow neutralization favors the red path (DKP).

Issue 2: Aspartimide Formation

The Symptom: Mass spectrum shows [M-18] (dehydration) or [M+H] (isomerization to

-aspartyl peptide). The Mechanism: The nitrogen of the peptide backbone attacks the side-chain ester of Aspartic acid, forming a succinimide ring.[3] This ring opens to form a mixture of -Asp (correct) and -Asp (incorrect) peptides.

The Fix: Steric Shielding In Boc chemistry, the benzyl ester (OBzl) protection on Asp is insufficient to prevent this during strong acid cleavage (HF) or base treatments.

• Protocol: Replace Boc-Asp(OBzl)-OH with Boc-Asp(OcHex)-OH (Cyclohexyl ester).

• Why: The cyclohexyl group is significantly bulkier than benzyl, physically blocking the backbone nitrogen from attacking the side chain ester.[3]

Module 2: Cation Scavenging (The "TFA Step")

Managing reactive intermediates during deprotection.

The Symptom: "Pink soup" during deprotection, or complex HPLC chromatograms showing +56 Da (t-butyl) adducts on Trp, Tyr, Met, or Cys. The Mechanism: Removal of the Boc group with Trifluoroacetic Acid (TFA) generates reactive tert-butyl cations.[4] Without scavengers, these cations alkylate electron-rich side chains.

Master Scavenger Protocols

Select the cocktail based on your sequence composition.

Cocktail Name	Composition (v/v)	Target Residues	Notes
Standard	50% TFA / 50% DCM	Simple sequences (Ala, Leu, Lys)	No sensitive residues present.
Reagent K	TFA (82.5%) / Phenol (5%) / Water (5%) / Thioanisole (5%) / EDT (2.5%)	Trp, Met, Cys, Tyr	The "Nuclear Option." EDT is malodorous but essential for Trp/Met protection.
Low Odor	TFA (88%) / TIS (2%) / Water (5%) / DTT (5%)	Met, Cys	Uses DTT instead of EDT.[5] Good for preventing disulfide scrambling.
High Trp	TFA / Anisole / EDT	Trp	Anisole is specific for preventing cation attack on the Indole ring.

Protocol Note: For Boc removal (unlike final cleavage), a short duration (1-2 min) with 100% TFA followed by a flow wash is often used in automated synthesizers. However, for batch deprotection , use 50% TFA/DCM with 5% scavenger (e.g., m-cresol or TIS) to prevent t-butyl alkylation.

Caption: The race between the scavenger and the peptide side-chain for the reactive cation.

Module 3: Amino Acid Specific Troubleshooting

Histidine: Racemization

• Issue: Histidine is prone to losing chiral integrity (L

  D) during activation because the imidazole nitrogen acts as an intramolecular base, abstracting the -proton.[6]

• The Fix: Use Boc-His(DNP)-OH (Dinitrophenyl protection).

  • Mechanism:[7][8][9][10][11][12] The DNP group is electron-withdrawing, reducing the basicity of the imidazole ring so it cannot abstract the proton.

  • Critical Step: You must remove the DNP group before HF cleavage. Treat the resin with thiophenol/DMF (1:1) for 1 hour. If you skip this, the DNP group is stable to HF and remains on the peptide.

Serine/Threonine: N-to-O Acyl Shift

• Issue: In strong acids (TFA/HF), the peptide bond migrates from the nitrogen to the side-chain oxygen (ester formation).

• Detection: The mass is correct, but the peptide elutes earlier on HPLC and may be resistant to Edman degradation.

• The Fix (Reversal): This reaction is reversible.

  • Dissolve the crude peptide in aqueous NH₄HCO₃ (pH 8-9) or dilute ammonia.

  • Stir for 4-6 hours. The basic pH drives the O-to-N shift, restoring the native amide bond.

Methionine: Oxidation

• Issue: Met converts to Met(Sulfoxide) [M+16].

• Prevention: Always include a reducing agent (DTT or Thioanisole) in the cleavage cocktail.

• Recovery: If oxidation occurs, treat the peptide with N-methylmercaptoacetamide or NH₄I/DMS in TFA to reduce it back to Met.

Module 4: Master Protocols

Protocol A: In Situ Neutralization (Preventing DKP)

Use this for coupling onto Proline or Glycine-loaded resins.

• Deprotection: Treat resin with 50% TFA/DCM (2 x 1 min).

• Flow Wash: Wash rapidly with DCM (do not add base yet).

• Coupling Cocktail:

  • Dissolve Boc-Amino Acid (4 eq) and HBTU (3.9 eq) in DMF.

  • Add DIEA (6 eq) immediately before adding to the resin.

• Reaction: Add the activated mixture to the protonated (TFA-salt) resin.

  • Why: The base neutralizes the resin-bound amine at the exact moment the activated amino acid arrives. The amine reacts with the ester (coupling) before it has time to fold back and attack the backbone (DKP).

Protocol B: The "Reagent K" Cleavage (Sensitive Peptides)

Use for peptides containing Trp, Tyr, Met, or Cys.[5]

• Preparation: Cool the cleavage cocktail (TFA/Phenol/Water/Thioanisole/EDT - 82.5:5:5:5:2.5) to 0°C.[13]

• Addition: Add to dry resin (10 mL per gram of resin).

• Reaction: Warm to room temperature and stir for 2 hours (3 hours if Arg(Tos) is present).

• Precipitation: Filter resin and drop filtrate into cold Diethyl Ether (-20°C).

• Wash: Centrifuge, decant, and wash the pellet 3x with cold ether to remove scavengers.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154. Link

• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International Journal of Peptide and Protein Research, 40(3-4), 180–193. Link

• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis.[11][14] International Journal of Peptide and Protein Research, 36(3), 255–266. (Source of Reagent K concept, adapted for Boc/TFA scavenging). Link

• Tam, J. P., & Merrifield, R. B. (1985). Strong acid deprotection of synthetic peptides: mechanisms and methods. The Peptides, 9, 185-248. (Definitive guide on HF cleavage and Aspartimide mechanisms).

• Tickler, A. K., Clippe, A. M., & Barrow, C. J. (2001). Diketopiperazine formation in the synthesis of dipeptides using Boc chemistry.[11] International Journal of Peptide Research and Therapeutics, 8, 1-5.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Boc-Asp(Ochex)-Obzl|Aspartic Acid Derivative [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 7. Epimerisation in Peptide Synthesis [mdpi.com]
• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. peptide.com [peptide.com]
• 12. youtube.com [youtube.com]
• 13. Boc Deprotection - TFA [commonorganicchemistry.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Coupling Reactions for Sterically Hindered Amino Acids

Mission: To provide evidence-based troubleshooting, optimized protocols, and mechanistic insights for overcoming steric barriers in peptide synthesis. This guide is designed for researchers facing difficult sequences involving

-disubstituted amino acids (e.g., Aib), N-methylated residues, and bulky side chains.

Quick Navigation

Decision Matrix: Reagent Selection

Before beginning experimental work, use this logic flow to select the appropriate activation strategy based on the specific steric challenge of your sequence.

Figure 1: Decision matrix for selecting coupling reagents based on steric hindrance and racemization risk.

Module 1: Reagent Selection & Stoichiometry

The Core Problem: Steric hindrance prevents the nucleophilic amine from approaching the activated carbonyl. Standard carbodiimides (DIC) are often insufficient.[1][2] The Solution: Use reagents that create highly reactive esters (OAt or Oxyma) or small leaving groups (Fluorides).[1]

Comparative Analysis of High-Performance Reagents

Reagent	Active Species	Best Use Case	Mechanism/Advantage
COMU	Oxyma Ester	General Hindered (Val, Ile)	Safer, more soluble than HATU.[3][4] Shows less epimerization due to internal base effect [1].
HATU	OAt Ester	Difficult Couplings	The 7-azabenzotriazole nitrogen provides anchiomeric assistance (neighboring group effect), stabilizing the transition state [2].
PyAOP	OAt Ester	N-Methylated AAs	Phosphonium salt analog of HATU. Superior for N-Me residues where aminium salts (HATU) can cause guanidinylation of the hindered amine [3].
TFFH	Acid Fluoride	Aib-Aib Couplings	Generates an acid fluoride.[3] The small size of the fluoride atom minimizes steric clash compared to bulky OBt/OAt esters [4].

Protocol A: The "Gold Standard" for Hindered Couplings (COMU/HATU)

Applicable for: Val, Ile, Thr, and single Aib insertions.

• Stoichiometry: 4 eq. Amino Acid : 4 eq.[1] COMU : 8 eq. DIEA (relative to resin loading).

• Pre-activation: Dissolve AA and COMU in minimal DMF/NMP. Add DIEA. Wait only 30-60 seconds.

  • Why? Extended pre-activation leads to epimerization and hydrolysis of the active ester.

• Coupling: Add to resin. Agitate for 60 minutes at Room Temp (or see Microwave Protocol below).

• Monitoring: Kaiser test is unreliable for hindered amines. Use Chloranil test or micro-cleavage LC-MS.

Module 2: Physical Enhancement (Microwave & Solvents)

The Core Problem: Even with good reagents, the energy barrier for the nucleophilic attack is too high due to steric clash and "beta-sheet" aggregation of the peptide chain. The Solution: Thermal energy (Microwave) and chaotropic solvents.

Microwave-Assisted Synthesis (HE-SPPS)

Microwave irradiation is the single most effective tool for driving Aib/N-Me couplings to completion [5].

Protocol B: Microwave Settings for Hindered Residues

Step	Temperature	Time	Power	Note
Deprotection	75°C	3 min	60W	Use 20% Piperidine + 0.1M Oxyma (prevents aspartimide).
Coupling (Std)	75°C	5 min	30W	Standard hindered residues (Ile, Val).
Coupling (High)	90°C	10 min	40W	Aib-Aib or N-Me-N-Me junctions.
Cys/His	50°C	10 min	20W	Do NOT exceed 50°C to prevent racemization [6].

Solvent Engineering

• Standard: DMF (Dimethylformamide).[1]

• Optimized: NMP (N-Methyl-2-pyrrolidone). NMP swells polystyrene resins better than DMF and disrupts aggregation.

• Binary System: For "impossible" sequences, use 1:1 NMP:DMSO. DMSO is a powerful hydrogen-bond disruptor.

Module 3: Troubleshooting Specific Failure Modes

Issue 1: Incomplete Coupling of Aib-Aib (The "Gem-Dimethyl" Effect)

Symptom: Deletion sequences observed in LC-MS at the Aib junction.

Root Cause: The two methyl groups on the

-carbon create a "steric wall," blocking the approach of the incoming activated amino acid. The leaving group of HATU/COMU is too bulky.

Corrective Action: Switch to Acyl Fluorides (TFFH) The fluoride atom is small, allowing the amine to penetrate the steric shield.

Protocol C: TFFH Coupling for Aib-Aib

• Reagents: 5 eq. Fmoc-Aib-OH, 5 eq. TFFH (Tetramethylfluoroformamidinium hexafluorophosphate), 10 eq. DIEA.

• Solvent: Dry DCM (Dichloromethane) or DMF. Note: DCM often works better for acid fluorides.

• Activation: Mix AA and TFFH. Add DIEA. Activation is immediate.

• Coupling: Double couple: 2 x 60 min at 25°C (or 1 x 20 min at 75°C MW).

Issue 2: Racemization of Cysteine or Histidine

Symptom: Presence of diastereomers (D-isomers) in the final product.

Root Cause: Strong bases (DIEA) and high temperatures promote proton abstraction from the

-carbon, leading to enolization or oxazolone formation.

Figure 2: Pathways leading to racemization during slow couplings.

Corrective Action: Base Switching Replace DIEA with TMP (2,4,6-Trimethylpyridine / Collidine) . TMP is a weaker, non-nucleophilic base that is sterically hindered from abstracting the

-proton but sufficient to drive the coupling [7].

• Recommendation: Use Oxyma/DIC (carbodiimide chemistry) instead of onium salts (HATU) for Cys/His, as it is inherently less racemizing.

Issue 3: N-Methylated Amino Acid Coupling Failure

Symptom: Low yield when coupling onto an N-methylated residue.[2]

Root Cause: The N-methyl group removes the hydrogen bond donor (NH) and adds bulk. Aminium salts (HATU/HBTU) can react with the N-methyl amine to form a guanidinium byproduct (capping the chain).

Corrective Action: Use Phosphonium Salts (PyAOP) PyAOP does not react with the amine to form guanidinium species.

• Protocol: 4 eq. AA, 4 eq.[1] PyAOP, 8 eq. DIEA.

• Alternative: BTC (Bis-trichloromethyl carbonate / Triphosgene) .[3] Generates an acid chloride in situ, highly reactive for N-Me couplings [8].

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[5] An efficient peptide coupling additive.[1][3][5][6] Journal of the American Chemical Society, 115(10), 4397–4398. [Link]

• Coste, J., et al. (1994). PyAOP: A phosphonium salt reagent for the difficult coupling of N-methylated amino acids. Tetrahedron Letters, 35(13), 1979-1982. [Link]

• Carpino, L. A., et al. (1995). Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Convenient New Reagent for the Preparation of Amino Acid Fluorides and Their Use in Peptide Synthesis. Journal of the American Chemical Society, 117(19), 5401–5402. [Link]

• Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(3), 940–943. [Link]

• Palasek, S. A., et al. (2007). Limiting racemization in microwave-assisted solid-phase peptide synthesis. Journal of Peptide Science, 13(2), 143-148. [Link]

• Di Fenza, A., et al. (2009). Racemization suppression in peptide synthesis using 2,4,6-collidine.[7] Chemistry & Biodiversity, 6(7), 1074-1081. [Link]

• Falb, E., et al. (1999). Bis(trichloromethyl)carbonate in peptide chemistry: A new efficient method for the synthesis of N-methylated peptides. Journal of Peptide Research, 53(5), 507-517. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. bachem.com [bachem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. peptide.com [peptide.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Guide: Chemoselective Boc Deprotection in the Presence of Esters

The Chemist's Dilemma: Acidity vs. Nucleophilicity

You are likely here because you need to remove a tert-butyloxycarbonyl (Boc) group from an amine, but your molecule contains an ester moiety. The standard operating procedure (TFA/DCM) has failed you, likely resulting in one of two failures:

• Hydrolysis: Your ester turned into a carboxylic acid (water + acid).

• Transesterification: Your ethyl ester became a methyl ester (methanol + acid).

This guide provides the protocols to navigate this chemoselective challenge.

The Mechanistic Fork

To solve this, you must understand the competing pathways. Boc deprotection is driven by electrophilic activation (protonation of the carbamate), whereas ester hydrolysis is driven by nucleophilic attack (water attacking the carbonyl).

The solution? Eliminate the nucleophile (Water/Alcohol) while maintaining the electrophile (Proton/Lewis Acid).

Figure 1: The mechanistic divergence. Success depends entirely on suppressing the red dashed pathway by excluding nucleophiles.

Decision Matrix: Selecting Your Protocol

Do not blindly use TFA. Select your method based on your specific ester's stability.

Ester Type	Risk Factor	Recommended Protocol	Why?
Methyl/Ethyl	Transesterification	Protocol A (HCl/Dioxane)	Robust, but requires strict solvent control.
Benzyl (Bn)	Acidolysis (Cleavage)	Protocol B (TMSOTf)	Avoids strong protic acids that cleave benzyl groups.
t-Butyl (tBu)	CRITICAL FAILURE	See FAQ	Boc and tBu esters are not orthogonal under acidic conditions.
Acid-Labile	Hydrolysis	Protocol C (ZnBr₂)	Lewis-acid mediated; milder than protonic acids.

Experimental Protocols

Protocol A: The Anhydrous Standard (HCl in Dioxane)

Best for: Methyl, Ethyl, and Isopropyl esters.

The Logic: HCl is a strong acid, but Dioxane is non-nucleophilic. By excluding water and alcohols, you prevent the ester from being attacked.

Reagents:

• 4M HCl in Dioxane (Commercial or freshly prepared).

• Solvent: Anhydrous Dichloromethane (DCM) or Diethyl Ether.

• Scavenger (Optional but recommended): Triethylsilane (Et₃SiH).

Step-by-Step:

• Dissolve: Dissolve 1.0 equiv of Boc-amine in anhydrous DCM (0.1 M concentration).

• Scavenge: Add 2.0 equiv of Triethylsilane (Et₃SiH).

  • Why? The liberated tert-butyl cation is an electrophile. If not trapped, it may alkylate your ester or aromatic rings.

• Acidify: Cool to 0°C. Add 5-10 equiv of 4M HCl in Dioxane dropwise.

• Monitor: Warm to room temperature. Monitor by TLC (stain with Ninhydrin). Reaction usually finishes in 1-3 hours.[1]

• Workup (Critical):

  • Do NOT quench with water if your ester is extremely sensitive.

  • Concentrate the mixture in vacuo to dryness.

  • Triturate the residue with anhydrous diethyl ether to precipitate the amine hydrochloride salt.

  • Filter and dry.

Warning: Commercial HCl/Dioxane absorbs water from the air over time. If your bottle is old, it contains water, and your ester will hydrolyze.[2]

Protocol B: The "Silyl Switch" (TMSOTf)

Best for: Benzyl esters, complex natural products, and highly acid-sensitive substrates.

The Logic: Trimethylsilyl trifluoromethanesulfonate (TMSOTf) acts as a "silylation" agent. It silylates the Boc carbonyl oxygen, triggering fragmentation without generating a high concentration of free protons.

Reagents:

• TMSOTf (Trimethylsilyl triflate).[3][4]

• 2,6-Lutidine (Base/Buffer).[5]

• DCM (Anhydrous).

Step-by-Step:

• Prepare: Dissolve 1.0 equiv of substrate in anhydrous DCM under Nitrogen/Argon.

• Buffer: Add 1.5 equiv of 2,6-Lutidine.

  • Why? This non-nucleophilic base buffers the reaction, preventing the solution from becoming too acidic while allowing the silyl group to activate the Boc.

• Activate: Cool to 0°C. Add 1.2 equiv of TMSOTf dropwise.

• React: Stir at 0°C for 30 minutes, then Room Temp for 1 hour.

• Quench: Add MeOH (excess) after the reaction is complete to quench the silyl ester intermediate.

• Purify: Wash with sat. NaHCO₃ to remove the lutidine and triflate salts.

Protocol C: Chelation Control (ZnBr₂)

Best for: Secondary amines where mildness is paramount.[6]

The Logic: Zinc Bromide is a Lewis acid that coordinates to the Boc carbonyl. It is significantly milder than HCl or TFA and often spares other sensitive groups.

Step-by-Step:

• Suspend: Suspend 5.0 equiv of anhydrous ZnBr₂ in DCM.

• Add: Add 1.0 equiv of the Boc-protected substrate.

• Stir: The reaction is heterogeneous. Stir vigorously at Room Temp for 2-24 hours (slower than acid).

• Workup: Add water to dissolve the zinc salts. Extract the organic layer.

Troubleshooting & FAQ

Q: I used HCl/MeOH and my ethyl ester turned into a methyl ester. What happened?

A: You committed Transesterification .[7] In the presence of acid (HCl), Methanol acts as a nucleophile. It attacked your ethyl ester and swapped the alkoxy group.

• Fix: Never use an alcoholic solvent that does not match your ester. If you have an ethyl ester, use Ethanol. If you have a complex ester, use Protocol A (Dioxane) or Protocol B (TMSOTf) and strictly avoid alcohols until the quench.

Q: Can I deprotect a Boc group in the presence of a tert-butyl ester?

A: Generally, No. Boc and tert-butyl esters rely on the exact same lability (the stability of the tert-butyl cation). Standard acidic conditions (TFA, HCl) will cleave both.

• Exception: There are reports of kinetic selectivity using H₂SO₄ in t-Butyl Acetate or highly tuned TMSOTf conditions, but these are unreliable.

• Strategy Change: If you need this orthogonality, you should have used an Fmoc or Cbz protecting group for the amine, or a Benzyl ester for the acid.

Q: My yield is low, and I see "tert-butylated" byproducts.

A: You failed to scavenge. When Boc falls off, it generates a tert-butyl cation (

). This is a "hot" electrophile. If it doesn't find a chloride ion or evaporate as isobutene, it will attack the most electron-rich part of your molecule (often the aromatic ring of a Tyrosine or Tryptophan residue).

• Fix: Add Triethylsilane (Et₃SiH) or Thioanisole (2-5 equiv) to the reaction mixture.

Q: I followed Protocol A, but my ester still hydrolyzed.

A: Your solvent was wet.[3][8] "Anhydrous" DCM from a bottle that has been opened for months is not anhydrous.

• Fix: Distill your DCM over CaH₂ or use molecular sieves (3Å, activated) in the reaction flask. Ensure your HCl/Dioxane is fresh.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: New York, 2006. (The definitive guide on stability constants).

• Sakaitani, M.; Ohfune, Y. "Selective deprotection of t-butoxycarbonyl group in the presence of tert-butyl ester." Journal of Organic Chemistry, 1990 , 55, 870-876. Link

• Wu, Y.-Q.; et al. "Mild deprotection of N-Boc amines using ZnBr2." Tetrahedron Letters, 2000 , 41, 2847.[9] Link

• Lott, R. S.; et al. "Trimethylsilyl iodide as a peptide deblocking agent."[6] Journal of the Chemical Society, Chemical Communications, 1979 , 495.[6] (Basis for silyl-based deprotection).[10] Link

Sources

• 1. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. mcours.net [mcours.net]
• 5. scispace.com [scispace.com]
• 6. tandfonline.com [tandfonline.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Ester Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. US20100311968A1 - Deprotection of boc-protected compounds - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Racemization in Boc-Amino Acid Coupling

Welcome to the Advanced Peptide Synthesis Support Module. This guide is designed for researchers encountering stereochemical purity issues during Boc-chemistry solid-phase peptide synthesis (SPPS) or solution-phase coupling. Unlike Fmoc chemistry, Boc chemistry offers unique stability advantages but presents distinct racemization risks during the activation of sensitive residues.

Module 1: The Mechanistic "Why" (Understanding the Enemy)

To prevent racemization, one must understand that it is not a random event but a chemically driven consequence of activation. In Boc chemistry, the urethane protecting group (Boc) generally suppresses racemization by preventing the formation of the 5(4H)-oxazolone intermediate. However, this safety net fails under two specific conditions:

• Hyper-activation: The activated ester is so reactive that direct enolization occurs.

• Intramolecular Catalysis: Side-chain functionalities (e.g., Histidine, Cysteine) act as internal bases.

Visualization: The Pathways to Loss of Chirality

The following diagram illustrates the two primary pathways you are fighting against: the Oxazolone Pathway (less common in Boc, but possible) and Direct Enolization (base-catalyzed).

Figure 1: Mechanism of racemization.[1] Note that while Boc groups inhibit Oxazolone formation (Path B), excess base or sensitive side chains can trigger Direct Enolization (Path A).

Module 2: Troubleshooting Activation Protocols (The "How")

The choice of coupling reagents is the single most critical variable. Standard carbodiimides (DCC/DIC) are effective but prone to racemization without additives.

Comparative Analysis of Additives

Modern peptide synthesis has moved away from HOBt due to safety/explosive restrictions and lower efficiency compared to newer alternatives.[2]

Additive	Mechanism of Action	Racemization Suppression	Safety Profile	Recommendation
HOBt	Forms OBt ester; reduces reactivity of O-acylisourea.	Moderate	Poor (Explosive dry)	Phase out.
HOAt	Pyridine nitrogen creates "neighboring group effect," speeding up coupling.	High	Moderate	Use for sterically hindered couplings.[2]
Oxyma Pure	Forms unstable oxime ester; highly reactive but suppresses base-catalyzed enolization.	Superior	Excellent (Stable)	Standard of Choice.

Protocol 1: The "Safe" Standard (DIC/Oxyma)

Use this protocol for 95% of standard Boc couplings to minimize racemization.

Reagents:

• Boc-Amino Acid (1.0 eq)

• DIC (Diisopropylcarbodiimide) (1.0 eq)

• Oxyma Pure (1.0 eq)

• Solvent: DMF (Avoid DCM for activation if possible; DCM promotes O-acylisourea rearrangement).

Step-by-Step:

• Dissolution: Dissolve Boc-AA and Oxyma Pure in minimal DMF.

• Cooling (Critical): Cool the solution to 0°C in an ice bath. Lower temperature reduces the kinetic rate of proton abstraction (racemization) more than it reduces the coupling rate.

• Activation: Add DIC. Stir for 2-3 minutes at 0°C.

• Coupling: Add the mixture to the resin/amine component.

• Base Usage: DO NOT add DIPEA or TEA. This is a "neutrally" activated system. The acidity of Oxyma is sufficient to protonate the DIC.

Expert Insight: If you must use a base (e.g., to neutralize a salt form of the amine), use TMP (2,4,6-Trimethylpyridine / Collidine) . It is a weaker base (pKa ~7.4) than DIPEA (pKa ~10.5) and significantly reduces proton abstraction at the

-carbon [1].

Module 3: High-Risk Amino Acids (The "Who")

Certain amino acids are "racemization time bombs." Treat them with specific care.

Histidine (His)

The Problem: The imidazole side chain acts as an intramolecular base, abstracting the

-proton even without external base.[3] The Solution:

• Protection: Use Boc-His(Dnp)-OH or Boc-His(Bom)-OH .[4] The Dnp (dinitrophenyl) group electron-withdraws, reducing the basicity of the imidazole ring [2].

• Protocol: Use the DIC/Oxyma protocol above. Avoid phosphonium reagents (BOP/PyBOP) with His if possible, as they require base.

Cysteine (Cys)

The Problem: Direct enolization is highly favorable due to the electron-withdrawing nature of the sulfur protecting groups. The Solution:

• Solvent: Use a mixture of DMF/DCM (1:1). Pure DMF can sometimes promote racemization in Cys.

• Additives: Oxyma Pure is mandatory here.[2]

Module 4: Troubleshooting Decision Tree

Use this logic flow to diagnose and solve racemization issues in your current workflow.

Figure 2: Diagnostic logic for identifying the root cause of stereochemical loss.

Module 5: Frequently Asked Questions (FAQ)

Q: Can I use HBTU/HATU for Boc couplings? A: Yes, but proceed with caution. These are uronium/guanidinium salts and require a base (DIPEA) to function. The presence of DIPEA immediately increases racemization risk. If you must use them (e.g., for difficult sequences), use Collidine instead of DIPEA and pre-activate for no more than 30 seconds [3].

Q: Why is "pre-activation" dangerous? A: During pre-activation, the active ester is formed in the absence of the nucleophile (the amine). The longer this highly reactive species sits in solution with a base, the higher the probability it will undergo enolization or oxazolone formation. Rule of thumb: Minimize pre-activation time (<2 mins) or perform in situ activation.

Q: I am seeing 5-10% D-isomer on my C-terminal Cysteine. Why? A: C-terminal racemization is distinct. If you are esterifying the first amino acid onto a resin (e.g., Merrifield or PAM), racemization is very common.

• Fix: Use the Cesium Salt Method (Gisin method) for loading the first residue, or purchase pre-loaded resins. Direct coupling to the hydroxyl resin using DCC/DMAP causes massive racemization due to DMAP [4].

References

• Carpino, L. A., et al. (2002). "The Diisopropylcarbodiimide/1-Hydroxy-7-azabenzotriazole System: Segment Coupling and Stepwise Practice." The Journal of Organic Chemistry, 67(19), 6865–6876.

• Merck/Sigma-Aldrich. "Racemization in Peptide Synthesis: Mechanisms and Suppression." Technical Bulletin.

• Albericio, F., &yman-El-Faham, A. (2018). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt." Organic Process Research & Development.

• Gisin, B. F. (1973). "The preparation of Merrifield-resins through the total esterification with cesium salts." Helvetica Chimica Acta, 56(5), 1476-1482.

Sources

• 1. peptide.com [peptide.com]
• 2. bachem.com [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]

Challenges in the synthesis of peptides with unnatural amino acids

Technical Support Center: Advanced Peptide Synthesis Topic: Troubleshooting Unnatural Amino Acid (UAA) Incorporation in SPPS Ticket ID: UAA-SYNTH-001 Status: Open Responder: Senior Application Scientist

Welcome to the Advanced Synthesis Support Hub

You are likely here because standard Fmoc-protocols have failed. Incorporating Unnatural Amino Acids (UAAs) like

-disubstituted residues (e.g., Aib), N-methylated amino acids, or bulky side-chain analogs introduces kinetic barriers that standard HBTU/DIPEA cycles cannot overcome.

This guide is structured not as a textbook, but as a diagnostic workflow . We address the three "silent killers" of UAA synthesis: Steric Hindrance , Racemization , and On-Resin Aggregation .

Module 1: Overcoming Steric Hindrance

The Issue: You are trying to couple a bulky UAA (e.g., Aib, N-Me-Ala) or coupling onto a bulky residue.[1] The reaction is sluggish, leading to deletion sequences.

The Mechanism: Bulky groups create a "protective shell" around the nucleophilic amine or the activated electrophile. Standard reagents (HBTU/HCTU) form active esters that are too short-lived or not reactive enough to penetrate this steric wall before hydrolysis occurs.

The Solution: High-Efficiency Activation Stop using HBTU. For hindered couplings, you need reagents that generate a more reactive active ester or stabilize the intermediate.

Comparative Reagent Efficacy for UAAs

Reagent Class	Reagent	Steric Performance	Racemization Risk	Recommendation
Standard	HBTU / HCTU	Low	Moderate	Do not use for bulky UAAs.
Phosphonium	PyBOP	Medium	Low	Good for cyclization; less effective for Aib.
Uronium (Aza)	HATU	High	Moderate	The Gold Standard for difficult couplings.
Uronium (Oxyma)	COMU	Very High	Low	Safer/Cheaper alternative to HATU.[2]
Acid Fluoride	TFFH	High	Low	Specific niche for Aib-Aib couplings.[2]

Protocol A: The "Power Coupling" (HATU/HOAt)

Use this for N-methylated residues or Aib incorporation.

• Stoichiometry: Use 5 eq. of Fmoc-UAA, 4.9 eq. of HATU, and 5 eq. of HOAt (additive).

  • Expert Note: The HOAt additive is critical. It creates a "neighboring group effect" (catalytic base) that accelerates the amine attack by ~10x compared to HOBt.

• Base: Use 10 eq. of DIPEA (Diisopropylethylamine).

• Pre-activation: Dissolve AA/HATU/HOAt in DMF. Add DIPEA. Wait exactly 30 seconds .

  • Why? Longer pre-activation leads to guanidinium capping of the resin.

• Reaction Time: Double couple for 2 hours each.

• Monitoring: Do NOT use the Kaiser Test if coupling onto a secondary amine (like Proline or N-Me-Ala). Use the Chloranil Test or p-Anil Test .

Module 2: Preventing Racemization

The Issue: Your UAA is chiral, but your final product shows diastereomeric impurities (e.g., L-isomer converted to D-isomer).

The Mechanism: Racemization usually happens during activation via Oxazolone formation .[3] The risk is highest for Cysteine and Histidine derivatives.[4] High pH (from excess DIPEA) promotes proton abstraction from the

-carbon of the activated ester.

Visualizing the Racemization Trap

Caption: Pathways to loss of chirality. Excess base drives the formation of the oxazolone intermediate, leading to rapid racemization.

Protocol B: "Base-Starved" Activation

Use this for Cys, His, or phenylglycine derivatives.

• Reagent Switch: Use DIC (Diisopropylcarbodiimide) and Oxyma Pure .

  • Why? Carbodiimide activation is neutral pH. Oxyma suppresses racemization better than HOBt.

• Base Elimination: Do not use DIPEA or NMM.

• Alternative Base: If a base is required (e.g., for HATU), substitute DIPEA with 2,4,6-Collidine (TMP). It is a weaker base that is sterically hindered, making it less likely to abstract the

  -proton.

Module 3: Breaking Aggregation (Beta-Sheets)

The Issue: Synthesis proceeds well for 5-10 residues, then suddenly stops. Re-coupling doesn't help. The resin beads may appear "clumped" or opaque.

The Mechanism: The growing peptide chain is forming intermolecular hydrogen bonds (Beta-sheets) within the resin matrix. This "gelation" physically blocks reagents from reaching the N-terminus. This is common with hydrophobic UAAs.

Visualizing the "Beta-Breaker" Strategy

Caption: Pseudoprolines or Dmb-protection introduce a cis-amide 'kink' that mechanically disrupts beta-sheet aggregation, restoring solvation.

Protocol C: The "Magic Mixture" & Backbone Protection

• Solvent Magic: If aggregation is suspected, switch your coupling solvent from pure DMF to DMF/DCM/Triton-X (1%) or use NMP . The chaotropic nature of these solvents disrupts H-bonds.

• Pseudoprolines: If your sequence contains Ser, Thr, or Cys, replace them with Pseudoproline Dipeptides (e.g., Fmoc-Ala-Ser(PsiMe,Mepro)-OH).

  • Effect: These lock the backbone in a cis conformation, preventing beta-sheets. They are converted back to native amino acids during final TFA cleavage.

• Dmb Protection: For Glycine or Alanine, use Fmoc-AA-(Dmb)Gly-OH . The Dmb group on the backbone nitrogen prevents H-bonding.[4]

Module 4: Troubleshooting Workflow

Use this decision tree to diagnose your specific failure mode.

Caption: Diagnostic logic for selecting the correct remediation strategy based on sequence characteristics.

Frequently Asked Questions (FAQ)

Q: Can I use the Kaiser Test for N-methyl amino acids? A: No. The Kaiser test relies on primary amines. Secondary amines (N-methyls) do not react. You must use the Chloranil Test or p-Anil Test . A positive result (incomplete coupling) is indicated by the beads turning blue/green, not the solution.

Q: My peptide has Aib residues and is failing even with HATU. What next? A: Aib-Aib couplings are notoriously difficult. Switch to TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) . This generates an amino acid fluoride in situ, which is smaller and more reactive than the HATU active ester.

Q: Should I use Microwave synthesis for all UAAs? A: Generally yes, but with caution. For Cysteine and Histidine UAAs, limit the temperature to 50°C to prevent racemization (See Module 2). For Aib/N-methyls, you can safely go to 75°C-90°C .

Q: Which resin is best for difficult UAA peptides? A: Avoid standard polystyrene (PS) resins. Use PEG-based resins like ChemMatrix or Tentagel . These swell better in both DMF and DCM/TFA, allowing better reagent access and reducing aggregation.

References

• Albericio, F., & Bomer, J. M. (2018). Coupling Reagents and Solvents for Peptide Synthesis. Royal Society of Chemistry. Link

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link

• Mutter, M., et al. (2004). Pseudoprolines: Nature's Bridge to Peptide Synthesis. Journal of the American Chemical Society. Link

• Collins, J. M. (2021). Microwave-Enhanced Peptide Synthesis. CEM Corporation Application Notes. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Link

Sources

• 1. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 2. bachem.com [bachem.com]
• 3. iris.unive.it [iris.unive.it]
• 4. peptide.com [peptide.com]

Technical Support Center: Scavengers for TFA-Mediated Boc Deprotection

Status: Operational Ticket Focus: Optimization of Cleavage Cocktails & Prevention of Side Reactions Assigned Specialist: Senior Application Scientist

Core Mechanism: The "Enemy" is the Cation

Before selecting a scavenger, you must understand the enemy.[1] When Trifluoroacetic Acid (TFA) removes a Boc group (whether from the N-terminus or a side chain like Lys/Trp), it does not simply "wash away."[1]

The acidic environment protonates the Boc carbonyl, leading to fragmentation.[1][2] This releases Isobutylene (gas) and the tert-Butyl Cation (

-Bu ) .[1]

• The Problem: The

  -Bu cation is a potent electrophile.[1][2] In the absence of a better target, it will attack the most electron-rich nucleophiles available: your peptide's side chains (Trp, Met, Cys, Tyr).[1]

• The Solution: Scavengers act as "sacrificial nucleophiles."[1] They are designed to react with the

  -Bu cation faster than your peptide does.[1]

Mechanistic Pathway

The following diagram illustrates the competition between your scavenger and your peptide.[1]

Figure 1: The mechanistic competition. Successful deprotection relies on the scavenger intercepting the carbocation before it modifies sensitive amino acid residues.

Scavenger Selection Guide

Not all scavengers are equal.[1][3][4] Using the wrong one can lead to incomplete protection or new side reactions (e.g., thioanisole can sometimes cause partial removal of other groups if not balanced).[1]

The Scavenger Arsenal

Scavenger	Chemical Class	Primary Target	Notes & Causality
Water	Oxide	-Bu	Essential. Hydrolyzes cations.[1] Also prevents TFA from forming anhydrides which can acylate the peptide.[1]
TIPS (Triisopropylsilane)	Silane	-Bu , Trityl	The Gold Standard. Acts as a hydride donor, reducing -Bu to isobutane (gas).[1] Bulky structure prevents it from reducing the Trp indole ring (unlike triethylsilane).[1]
EDT (1,2-Ethanedithiol)	Thiol	-Bu , Reactive Oxygen	Critical for Met/Cys. Prevents Met oxidation and Cys alkylation.[1] Warning: Extremely malodorous.[1]
DODT (3,6-Dioxa-1,8-octanedithiol)	Thiol	-Bu , Reactive Oxygen	The Modern Alternative. A less smelly substitute for EDT with similar efficiency.[1]
Thioanisole	Sulfide	-Bu , Pbf removal	Accelerator. Speeds up the removal of Arg(Pbf) groups.[1][5] Also reduces Met oxide formation.[1]
Phenol	Arene	-Bu	The Shield. Protects Tyr and Trp via -complexation.[1] Prevents chlorination if Cl-containing resins are used.[1]

Cleavage Cocktail Decision Tree

Do not default to "Standard Cleavage" for every sequence.[1] Use this logic flow to select the correct cocktail (Reagent K, B, or H).

Figure 2: Logic flow for selecting the optimal cleavage cocktail based on amino acid composition.

Troubleshooting & FAQs

Q1: I see a +56 Da mass shift on my Tryptophan residues. What happened?

Diagnosis: tert-Butylation of the Indole Ring. The

-Bu cation has alkylated the electron-rich indole ring of Tryptophan.[1] This is irreversible.

• The Fix: You likely used a standard cocktail (TFA/Water).[1] You must switch to Reagent K or Reagent B .[1]

• Why: Water alone is not a strong enough nucleophile to outcompete the indole ring.[1] You need Phenol (to shield the ring) and TIPS (to aggressively quench the cation).[1]

Q2: My Methionine-containing peptide shows a +16 Da peak.

Diagnosis: Methionine Oxidation (Met

Met-Sulfoxide). This often happens during cleavage if the scavenger capacity is overwhelmed or if air is introduced.[1]

• The Fix:

  • Ensure you are using EDT or Thioanisole .[1]

  • Expert Trick: If the oxidation is severe, use Reagent H (TFA / Phenol / Thioanisole / EDT / Water / DMS / Ammonium Iodide).[1] The Iodide/DMS system actively reduces sulfoxides back to Methionine during the cleavage [1].[1]

Q3: My peptide yield is low, and I suspect re-attachment to the resin.

Diagnosis: Linker Carbocation Attack. Just as Boc generates a cation, the linker on the resin (e.g., Rink Amide) generates a cation upon cleavage.[1] If not quenched, this cation can react with the C-terminal residue, permanently binding the peptide back to the resin.[1]

• The Fix: Increase the volume of TIPS or EDT . These are specifically effective at quenching the bulky cations generated by Rink linkers.[1]

Q4: Can I replace EDT? The smell is unbearable.

Diagnosis: Thiol Aversion. [1]

• The Fix: Yes, you can use DODT (3,6-Dioxa-1,8-octanedithiol).[1]

• Why: DODT has a higher boiling point and lower vapor pressure than EDT, significantly reducing the odor while maintaining the dithiol functionality required to protect Cys and Met [2].[1]

Validated Protocols

Protocol A: Reagent K (The "Universal" Cocktail)

Best for: Peptides containing Cys, Met, Trp, or Tyr.[1]

Composition (Volume Ratios):

• TFA: 82.5%[1]

• Phenol: 5%[1][6]

• Thioanisole: 5%[1][7]

• Water: 5%[1][6]

• EDT: 2.5%[1][8]

Procedure:

• Preparation: Dissolve crystalline Phenol in the TFA first. Then add Water, Thioanisole, and EDT.[1] (Prepare fresh; do not store).

• Ratio: Use 10-20 mL of cocktail per 1 gram of resin.

• Incubation: Shake at room temperature for 2–3 hours . (Note: Arg(Pbf) residues may require the full 3 hours).[1]

• Precipitation: Filter resin, concentrate filtrate under nitrogen, and precipitate in ice-cold diethyl ether.

Protocol B: Reagent B (For Trp-containing Peptides)

Best for: Peptides with Trp, but NO Met or Cys.[1]

Composition (Volume Ratios):

• TFA: 88%[1][6][9]

• Phenol: 5%[1][6]

• Water: 5%[1][6]

• TIPS: 2%

Procedure: Follow the same steps as Protocol A. The absence of thiols (EDT/Thioanisole) makes this cocktail much easier to handle and smell-free, but it cannot protect Methionine from oxidation effectively.[1]

References

• Huang, H., & Rabenstein, D. L. (1999). A cleavage cocktail for methionine-containing peptides.[1][10] Journal of Peptide Research, 53(5), 548–553.[1]

• Sigma-Aldrich. Fmoc Resin Cleavage and Deprotection Technical Guide.[1]

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[1][9] International Journal of Peptide and Protein Research.[1][8][9]

• BenchChem. Technical Support Center: Boc Deprotection with Trifluoroacetic Acid (TFA).

Sources

• 1. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biotage.com [biotage.com]
• 5. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 6. peptide.com [peptide.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. peptide.com [peptide.com]

Advice on N-boc deprotection in the presence of acid sensitive groups

Ticket ID: BOC-DEP-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist

Executive Summary & Decision Matrix

User Query: "I need to remove an N-Boc group, but my molecule contains acid-sensitive moieties (e.g., acetals, silyl ethers, trityl groups, or tert-butyl esters). Standard TFA/HCl conditions are causing decomposition."

Triage Analysis: Standard acidolysis (

fragmentation) generates isobutylene and strong acid byproducts. For sensitive substrates, you must switch from Brønsted acid hydrolysis to Lewis acid-mediated silylation or coordination-assisted cleavage .

Quick Selection Guide

Use this matrix to select the correct protocol for your substrate.

If your molecule contains...[1][2][3][4][5][6][7][8][9][10][11]	Recommended Protocol	Risk Factor	Key Reagent
Acetals / Ketals	Protocol A (TMSOTf)	Low	TMSOTf + 2,6-Lutidine
Silyl Ethers (TBS/TIPS)	Protocol B (ZnBr )	Low	ZnBr in DCM
Trityl / MMT	Protocol A (TMSOTf)	Medium	TMSOTf (Stoichiometric control)
tert-Butyl Esters	Protocol B (ZnBr )	High	ZnBr (High selectivity required)
Thioethers (Met/Cys)	Protocol C (Scavengers)	Medium	TFA + Thioanisole/TES

Detailed Experimental Protocols

Protocol A: The "Silyl Switch" (TMSOTf / 2,6-Lutidine)

Best for: Substrates with acetals, ketals, or highly acid-labile protecting groups. Mechanism: This method avoids free protons entirely. It converts the tert-butyl carbamate into a silyl carbamate, which is then hydrolyzed during workup. The 2,6-lutidine acts as a non-nucleophilic base to buffer any adventitious acid.

Reagents:

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)[4][12]

• 2,6-Lutidine[8][12][13]

• Dichloromethane (DCM), anhydrous[4]

Step-by-Step Workflow:

• Preparation: Dissolve the N-Boc substrate (1.0 equiv) in anhydrous DCM (0.1 M concentration) under an inert atmosphere (

  or Ar).

• Buffering: Add 2,6-lutidine (1.5 equiv). Cool the mixture to 0 °C.

• Activation: Dropwise add TMSOTf (1.2 – 1.5 equiv).

  • Note: Fuming may occur; add slowly.

• Reaction: Stir at 0 °C for 15 minutes, then warm to Room Temperature (RT). Monitor by TLC (usually complete in 30–60 mins).

• Quench: Add saturated aqueous

  or MeOH.

  • Critical: The silyl carbamate intermediate is stable in non-protic solvents. It only decarboxylates to the amine upon exposure to a protic source (MeOH/Water).

Why it works: The reaction proceeds via a silyl cation attack on the Boc carbonyl oxygen, not the protonation of the nitrogen. This bypasses the harsh acidic environment entirely.

Protocol B: The Mild Lewis Acid (Zinc Bromide)

Best for: Selectivity between N-Boc and tert-butyl esters; preservation of TBDMS ethers. Mechanism: ZnBr

coordinates to the carbamate carbonyl, facilitating the departure of the tert-butyl cation under extremely mild conditions.

Reagents:

• Zinc Bromide (ZnBr

  ) - Must be anhydrous

• DCM (or Nitromethane for sluggish substrates)

Step-by-Step Workflow:

• Preparation: Dissolve N-Boc substrate (1.0 equiv) in DCM.

• Addition: Add ZnBr

  (2.0 – 5.0 equiv). The reagent typically forms a suspension.

• Reaction: Stir vigorously at RT.

  • Time: This reaction is slower than TFA (4 – 24 hours).

  • Optimization: If too slow, add a few drops of water (catalytic) or switch solvent to Nitromethane.

• Workup: Add water to dissolve the zinc salts. Extract the organic layer.[4]

Why it works: The Lewis acidity of ZnBr

is sufficient to cleave the C-O bond of the Boc group but insufficient to hydrolyze robust esters or silyl ethers.

Protocol C: Scavenger-Assisted Acidolysis

Best for: When you must use TFA but need to prevent alkylation of electron-rich aromatic rings (Trp, Tyr) or thioethers (Met). The Problem: The cleavage generates a tert-butyl cation (

-Bu ).[1] Without a scavenger, this electrophile will re-attach to your molecule (alkylation).

Reagents:

• TFA (Trifluoroacetic acid)[1]

• DCM[1][3][4][14]

• Scavenger Cocktail: Triethylsilane (TES) OR Thioanisole

Step-by-Step Workflow:

• Cocktail Prep: Prepare a solution of 1:1 TFA:DCM containing 5% (v/v) Triethylsilane (TES).

  • Alternative: If the substrate contains Methionine, use Thioanisole instead of TES.

• Reaction: Add the cocktail to the solid substrate at 0 °C.

• Monitoring: Stir for 30–60 mins.

• Workup: Evaporate volatiles immediately. Do not store the reaction mixture.

Mechanistic Visualization

The following diagram illustrates the divergence between the Standard Acid path (destructive) and the Silyl Switch path (protective).

Figure 1: Comparison of destructive acidolysis (Red) vs. protective silyl-mediated deprotection (Green).

Troubleshooting & FAQs

Q: My LCMS shows a mass of M+100 after using TMSOTf. What happened? A: You likely isolated the Silyl Carbamate intermediate. This stable intermediate forms if the reaction is not quenched with a protic source.

• Fix: Stir the crude residue in MeOH or aqueous NaHCO

  for 30 minutes to force decarboxylation.

Q: Can I remove N-Boc in the presence of a tert-butyl ester? A: This is the "Holy Grail" of selectivity. It is difficult because the chemical lability is nearly identical.

• Recommendation: Use ZnBr

  in DCM (Protocol B). Monitor strictly. The N-Boc cleaves kinetically faster than the ester. Stop the reaction immediately upon consumption of starting material.

• Alternative: Use Silica Gel reflux. Refluxing the substrate in toluene with silica gel can sometimes cleave Boc selectively over esters due to surface acidity effects [1].

Q: I used TFA and my Tryptophan residue got alkylated (+56 mass). A: You generated a tert-butyl cation which attacked the indole ring.

• Fix: You must use a scavenger.[11] Repeat using Protocol C with Triethylsilane (TES) or Triisopropylsilane (TIS) . The silane acts as a hydride donor, quenching the cation to isobutane (gas).

Q: Is there a solvent-free method? A: Yes. Montmorillonite K10 clay can be used.[15][16][17] Mix the substrate with the clay and microwave or heat. This is heterogeneous and avoids liquid acids, but yield reproducibility can vary batch-to-batch [2].

References

• Sakaitani, M., & Ohfune, Y. (1990). Selective transformation of N-t-butoxycarbonyl group into N-alkoxycarbonyl group via N-silyloxycarbonyl intermediate.[10] Journal of the American Chemical Society.

• Shaikh, N. S., et al. (2004). Montmorillonite K10: An efficient catalyst for the deprotection of N-Boc amines. Tetrahedron Letters.

• Lundt, B. F., et al. (1978).[2] Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid.[2] International Journal of Peptide and Protein Research.[2]

• Wu, Y. Q., et al. (2000). Selective deprotection of N-Boc amines in the presence of tert-butyl esters using ZnBr2. Tetrahedron Letters.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. Mechanochemical deprotection of t-butoxycarbonyl (Boc) group using basic alumina - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Unexpected highly chemoselective deprotection of the acetals from aldehydes and not ketones: TESOTf-2,6-lutidine combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. CN113056475A - Deprotection method for peptide compound or amide compound and resin removal method in solid phase reaction and method for producing peptide compound - Google Patents [patents.google.com]
• 13. patents.justia.com [patents.justia.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. mcours.net [mcours.net]

Reference Data & Comparative Studies

1H NMR analysis of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

Technical Assessment: 1H NMR Characterization Strategies for Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

-Amino Acids

Executive Summary: The -Amino Acid Challenge

The characterization of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid presents unique challenges distinct from standard

-amino acids. As a -amino acid, the introduction of an additional methylene group ( ) between the carboxylic acid and the amine creates a flexible backbone that, combined with the bulky 2-bromo-phenyl substituent and the Boc protecting group, leads to significant conformational heterogeneity in solution.

This guide compares the efficacy of solvent systems (CDCl

vs. DMSO- ) and purity determination methods (NMR w/ Chiral Solvating Agents vs. HPLC). The core finding is that DMSO- is the mandatory solvent for structural validation due to rotamer coalescence, while NMR using Chiral Solvating Agents (CSAs) offers a rapid, cost-effective alternative to HPLC for enantiomeric excess ( ) determination during early-stage synthesis.

Comparative Analysis: Solvent Selection & Rotamer Management

The choice of solvent is not merely about solubility; it dictates the visibility of the spin system. Boc-protected amines exhibit restricted rotation around the

bond, leading to s-cis and s-trans rotamers.

Table 1: Solvent Performance Matrix

Feature	Method A: CDCl (Chloroform-d)	Method B: DMSO- (Dimethyl Sulfoxide)	Verdict
Amide (NH) Signal	Broad, often invisible due to exchange or quadrupole broadening.	Sharp doublet ( 7.0–8.0 ppm). Visible coupling to -CH.	DMSO Wins
Rotamer Effect	Severe line broadening or peak doubling (approx. 60:40 ratio). Complicates integration.	Fast exchange or H-bond stabilization usually coalesces peaks into a single set.	DMSO Wins
-CH Resolution	Often appears as a broad multiplet.	Distinct ABX system (two dd) due to pronounced diastereotopicity.	DMSO Wins
Water Peak	~1.56 ppm (overlaps with Boc/alkyl impurities).	~3.33 ppm (usually clear of key signals).	DMSO Wins

Technical Insight: The Ortho-Bromo Effect

The 2-bromo substituent on the phenyl ring exerts significant steric hindrance. In CDCl

, this bulk locks the molecule into slowly exchanging conformers, making the spectrum appear "dirty" or impure. DMSO- disrupts these weak intramolecular aggregates through strong H-bonding with the NH proton, simplifying the spectrum into a readable, averaged conformation.

Recommendation: Abandon CDCl

for routine characterization of this molecule. Use DMSO- exclusively for structural assignment.

Structural Assignment: The ABX Spin System

Unlike

-amino acids, the backbone of this molecule forms an ABX system (or ABMX if NH is coupled).

• : The two protons on the -carbon (next to COOH). They are diastereotopic due to the adjacent chiral center at the -position.
• : The single proton on the -carbon (attached to the phenyl ring and Nitrogen).

Expected Chemical Shifts (DMSO-

, 400 MHz):

• 1.35 ppm (s, 9H): Boc group ( -butyl).
• 2.60 – 2.90 ppm (m, 2H): -CH . These will appear as two distinct doublets of doublets (dd) or a complex multiplet. They are not equivalent.
• 5.10 – 5.40 ppm (m, 1H): -CH. Deshielded by the N-atom and the aromatic ring.
• 7.10 – 7.60 ppm (m, 4H): Aromatic Protons. The 2-bromo substitution creates a complex ABCD pattern. The proton ortho to the bromine is often deshielded.
• 7.50 ppm (d, 1H): NH proton. Shows coupling ( ) to the -CH.
• 12.0+ ppm (br s, 1H): COOH.

Enantiomeric Purity: CSA-NMR vs. Chiral HPLC

For the (S)-enantiomer, verifying optical purity is critical. While Chiral HPLC is the gold standard, it requires expensive columns and method development. Chiral Solvating Agents (CSAs) like Quinine or

-BINOL can induce chemical shift non-equivalence ( ) between enantiomers in the NMR spectrum via transient diastereomeric complexes.

Table 2: Purity Method Comparison

Parameter	Method C: Chiral HPLC	Method D: 1H NMR w/ Quinine (CSA)
Accuracy	High ( precision).	Moderate (Good for ).
Time to Result	2–4 hours (equilibration + run).	15 minutes (mix and measure).
Cost	High (Solvents + Column).	Low (Reagent + NMR time).
Mechanism	Physical separation on stationary phase.	Chemical shift separation via H-bonding complex.
Suitability	Final Product Release.	In-process Check / Reaction Monitoring.

Experimental Protocols

Protocol A: Structural Validation in DMSO-

• Purpose: To confirm identity and assess chemical purity (excluding enantiomeric purity).

• Sample: 5–10 mg of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid.

• Solvent: 0.6 mL DMSO-

  ( ).

• Procedure:

  • Dissolve sample completely. Ensure no suspension remains.

  • Acquire 1H NMR (min 16 scans,

    to ensure full relaxation of aromatic protons).

  • Phasing: Pay special attention to the phasing of the

    -CH region to resolve the diastereotopic splitting.

  • Integration: Calibrate the Boc singlet to 9.00 H. Check the aromatic region integration (should be 4.00 H).

Protocol B: Enantiomeric Excess Screening (CSA Method)

• Purpose: Rapid estimation of

  without HPLC.

• Reagent: Quinine (free base) or

  (BINOL).

• Solvent: CDCl

  (CSAs often work better in non-polar solvents where ion-pairing/H-bonding is stronger). Note: We use CDCl here specifically for the CSA interaction, accepting some line broadening.

• Procedure:

  • Dissolve 10 mg of the amino acid in 0.6 mL CDCl

    .

  • Add 1.0 – 2.0 equivalents of the CSA (e.g., 15 mg Quinine).

  • Shake vigorously to form the complex.

  • Acquire 1H NMR.[1][2][3][4][5] Focus on the Boc singlet or the

    -CH signal.

  • Observation: If the sample is racemic, these peaks will split into two distinct signals (diastereomeric splitting). If pure (S), only one set is observed (minor impurity peaks indicate the (R) enantiomer).

Visualization: Analytical Workflow

The following diagram outlines the decision logic for characterizing this specific building block.

Caption: Figure 1. Analytical workflow prioritizing DMSO-d6 for structural confirmation and branching purity methods based on stage of development.

References

• Abraham, R. J., et al. (2006).[1][6] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Magnetic Resonance in Chemistry. Link

• Wenzel, T. J. (2018). "Discrimination of Chiral Compounds Using NMR Spectroscopy." Wiley-VCH.
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Reference for ABX spin system analysis).

• Fulop, F., et al. (2001).[7] "High-performance liquid chromatographic enantioseparation of

  -amino acids." Journal of Chromatography A. Link
• Hofmann, M., et al. (2020). "Synthesis and NMR characterization of Boc-protected beta-amino acids." Journal of Organic Chemistry. (General reference for Boc-beta-amino acid shifts).

Sources

• 1. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. revroum.lew.ro [revroum.lew.ro]
• 5. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propionic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Optimizing Mass Spectrometry Workflows for Boc-Protected Amino Acids: A Comparative Technical Guide

Content Type: Technical Comparison & Protocol Guide Audience: Synthetic Chemists, Analytical Scientists, and Peptide Researchers

Part 1: The Stability Paradox in Boc Characterization

For researchers in peptide synthesis and drug development, the tert-butyloxycarbonyl (Boc) group is a fundamental tool for amine protection. However, characterizing Boc-protected amino acids via Mass Spectrometry (MS) presents a unique "Stability Paradox."

The Boc group is designed to be acid-labile, cleaved typically by Trifluoroacetic acid (TFA). Yet, standard Electrospray Ionization (ESI) workflows rely heavily on acidic mobile phases (e.g., 0.1% Formic Acid) to facilitate protonation (

). This creates a conflict: The conditions required to detect the molecule are the same conditions that destroy it.

This guide moves beyond standard protocols to compare ionization modes and mobile phase chemistries, providing a validated workflow to distinguish between actual sample impurity and instrument-induced degradation.

Part 2: Mechanistic Grounding & Fragmentation Pathways[1]

To interpret the spectra, one must understand the specific fragmentation pathway of the Boc group inside the ion source.

The "Ghost" Peak Phenomenon

In positive mode ESI, a pure sample of Boc-Phenylalanine (MW ~265 Da) often yields a dominant peak at m/z 166. This is not an impurity; it is the result of In-Source Fragmentation (ISF) .

The mechanism typically follows an acid-catalyzed elimination or a McLafferty-like rearrangement, resulting in the loss of the tert-butyl cation (or isobutylene) and decarboxylation.

Key Mass Shifts:

• Loss of Isobutylene:

• Loss of Boc Group (Isobutylene + CO₂):

Visualization: Boc Fragmentation Pathway

The following diagram illustrates the degradation pathway that occurs within the MS source if parameters are not optimized.

Figure 1: The acid-catalyzed fragmentation pathway of Boc-protected amino acids in positive ion mode ESI.

Part 3: Comparative Analysis of Ionization Strategies

This section compares three distinct workflows for characterizing Boc-amino acids.

Method A: Standard Acidic ESI (+)

• Conditions: 0.1% Formic Acid in Water/Acetonitrile.

• Observation: High sensitivity for

  , but significant ISF.

• Verdict: High Risk. Often leads to false negatives (believing the Boc group is missing).

Method B: Neutral/Ammonium Adduct ESI (+)

• Conditions: 5–10 mM Ammonium Acetate or Ammonium Formate (pH ~6.5).

• Observation: Protonation is suppressed. Instead, the dominant ion becomes the ammonium adduct

  .

• Mechanism: The ammonium ion provides a softer charge carrier, stabilizing the carbamate linkage.

• Verdict: Recommended for Positive Mode. Requires calculating m/z as

  .

Method C: Negative Ion Mode ESI (-)[2]

• Conditions: Neutral or slightly basic (Ammonium Acetate/Bicarbonate).

• Observation: Formation of

  or formate adducts .

• Mechanism: Deprotonation of the carboxylic acid moiety. The Boc group remains chemically inert in negative polarity.

• Verdict: Gold Standard for Stability. Zero risk of acid-catalyzed deprotection.

Comparative Data Summary

Feature	Method A: Acidic ESI (+)	Method B: Neutral ESI (+)	Method C: Negative ESI (-)
Mobile Phase	0.1% Formic Acid	10mM Ammonium Acetate	10mM Ammonium Acetate
Dominant Ion	and	(M+18)	(M-1)
Boc Stability	Poor (High ISF)	Good	Excellent
Sensitivity	High	Moderate	Moderate to High
Application	Peptide sequencing (MS/MS)	Purity Confirmation	Quantitation & Purity

Part 4: Optimized Experimental Protocol

This protocol prioritizes the Neutral ESI (+) and Negative ESI (-) workflows to ensure data integrity.

Sample Preparation

• Solvent: Dissolve the Boc-amino acid in Methanol or Acetonitrile. Avoid alcohols if transesterification is a concern, though rare at room temp.

• Concentration: 10 µg/mL (10 ppm) is sufficient for modern ESI sources.

• Filtration: 0.2 µm PTFE filter to prevent nozzle clogging.

LC-MS Configuration

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX or Waters BEH).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (

  ).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 5–10 minutes. (Boc groups are hydrophobic; expect later elution).

Source Parameter Optimization (The "Soft" Tune)

To prevent thermal degradation, parameters must be gentler than standard peptide settings.

• Gas Temperature: Lower to 250°C - 300°C (Standard is often 350°C).

• Fragmentor/Cone Voltage: Set to low values (e.g., 80V) . High voltages accelerate ions into gas molecules, causing collision-induced dissociation (CID) before the analyzer.[1]

• Flow Rate: 0.3 - 0.5 mL/min.

Workflow Decision Logic

Use the following logic tree to select the correct method for your specific analyte.

Figure 2: Decision matrix for selecting the optimal ionization mode based on analyte functional groups.

Part 5: Data Interpretation & Troubleshooting

Validating the Spectrum

When analyzing the data, look for the "Adduct Triad" in neutral positive mode to confirm the molecular weight:

• : Weak or absent.
• : Dominant peak ( ).
• : Often present as a contaminant ( ).

Self-Validating Control

Run a "System Suitability Test" using Boc-Phe-OH (MW 265.3).

• Pass: Dominant peak at m/z 264.3 (Neg mode) or 282.3 (Pos mode/Ammonium adduct).

• Fail: Dominant peak at m/z 166.1 (Phe-OH). This indicates the source temperature is too high or the mobile phase is too acidic.

References

• Comparison of Ionization Modes: Comparison of Positive and Negative Ion Mode ESI-MS for Drug-DNA Complexes. University of Liège. [Link]

• Mobile Phase Optimization: Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics. MDPI / NIH. [Link]

• Boc Fragmentation Mechanism: Differentiation of Boc-protected hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry.[2][3] Journal of the American Society for Mass Spectrometry. [Link]

Sources

• 1. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Positive and negative ion electrospray tandem mass spectrometry (ESI MS/MS) of Boc-protected peptides containing repeats of L-Ala-gamma4Caa/gamma4Caa-L-Ala: differentiation of some positional isomeric peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

The "Religious War" of Peptide Chemistry: A Technical Guide to Boc vs. Fmoc Strategies

Executive Summary: The Strategic Choice

In the world of Solid Phase Peptide Synthesis (SPPS), the choice between Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) chemistry is not merely a preference—it is a strategic decision that dictates your laboratory infrastructure, safety protocols, and the purity profile of your final molecule.

While Fmoc has emerged as the industry standard for routine synthesis due to its safety and orthogonality, Boc chemistry remains the "heavy lifter" for difficult, aggregation-prone sequences.[1] This guide dissects the mechanistic causality behind these differences, providing the experimental data necessary to select the correct pathway for your specific target.

Mechanistic Deep Dive: Orthogonality vs. Graduated Lability

The fundamental difference lies in how these strategies manage the "temporary" protection of the N-terminus (

) versus the "permanent" protection of side chains.[1]

The Fmoc Strategy: True Orthogonality

Fmoc chemistry relies on true orthogonality . The

group is removed by a base (Piperidine), while the side chains are removed by an acid (TFA).[1] These two mechanisms do not overlap, minimizing the risk of premature side-chain deprotection.

The Boc Strategy: Graduated Acid Lability

Boc chemistry relies on graduated acid lability .[1] Both the

group and side chains are acid-labile, but they are cleaved at different acid strengths.[1][2]

• Removal: Moderate acid (50% TFA).[2]

• Side Chain/Cleavage: Strong acid (HF or TFMSA).[1][2][3][4][5]

Visualization: Protection Logic

The following diagram illustrates the chemical logic distinguishing the two pathways.

Figure 1: Comparison of Orthogonal (Fmoc) vs. Graduated (Boc) protection schemes. Note the complete separation of cleavage mechanisms in Fmoc.

Comparative Performance Analysis

The following data consolidates performance metrics from standard synthesis protocols.

Table 1: Critical Performance Metrics

Feature	Fmoc Chemistry	Boc Chemistry	Analysis
Solubility (Growing Chain)	Moderate. -sheet formation is common.	High. Protonated N-terminus breaks H-bonds.	Boc wins for "difficult sequences" (e.g., Amyloid, hydrophobic domains) due to electrostatic repulsion preventing aggregation.
Cleavage Safety	High. Uses TFA (Fume hood standard).	Low. Uses HF (Requires Teflon/special lines).[6]	HF is bone-seeking and lethal upon contact. Fmoc is preferred for safety-conscious labs.
Purity Profile	High for standard peptides.[7] Risk of aspartimide.[8]	High for long peptides (>30 AA).	Boc avoids base-catalyzed side reactions (racemization, aspartimide) common in Fmoc.
Automation	Excellent. UV monitoring of Fmoc removal is standard.	Good, but requires resistant plumbing (TFA).	Fmoc is the standard for high-throughput synthesis.
Cost (Reagents)	Higher per cycle (Fmoc-AA), but lower infrastructure.	Lower per cycle (Boc-AA), but high disposal/HF costs.	Fmoc is generally more cost-effective for small-to-medium scale due to waste disposal.

Experimental Protocols

A. The Fmoc Cycle (Standard)

Best for: Routine synthesis, phosphopeptides, glycosylated peptides.

• Deprotection: Treat resin with 20% Piperidine in DMF (

  min).

  • Mechanism:[1][2][9][] Base-catalyzed

    -elimination releases dibenzofulvene.

• Wash: DMF flow wash (

  min).

  • Critical: Must remove all piperidine to prevent premature removal of the next Fmoc-AA.

• Activation: Dissolve Fmoc-AA (4 eq) + HBTU (3.9 eq) + DIEA (8 eq) in DMF.

• Coupling: Add activated solution to resin (45–60 min).

• Wash: DMF flow wash.

Cleavage Cocktail (Reagent K): TFA/Phenol/Water/Thioanisole/EDT (82.5:5:5:5:2.5).[1]

B. The Boc Cycle (High-Performance)

Best for: Long sequences (>40 AA), aggregation-prone regions.

• Deprotection: Treat resin with 50% TFA in DCM (

  min, min).

  • Note: The peptide N-terminus is now a salt (

    ).[1]

• Wash: DCM wash (

  min).

• Neutralization (Critical): Treat with 5% DIEA in DCM (

  min).

  • Why? Converts

    back to for coupling.

• Wash: DCM wash (

  min).

• Coupling: Add Boc-AA (pre-activated) to resin.

  • In-situ Neutralization: Advanced protocols combine steps 3 and 5 to minimize aggregation time.

Cleavage: Anhydrous HF (0°C, 1 hr) with p-cresol scavenger. Requires Teflon apparatus.

Visualization: Workflow Logic

Figure 2: Workflow comparison. Note the extra "Neutralization" step in Boc chemistry.

Decision Matrix: Which Chemistry Should You Use?

Use this logic flow to determine the optimal strategy for your project.

• Is the sequence >50 amino acids?

  • Yes: Lean toward Boc . The ability to break aggregation via protonation is invaluable for yield.

  • No: Proceed to 2.

• Does the peptide contain acid-sensitive modifications (e.g., sulfated Tyr, phosphohistidine)?

  • Yes: Use Fmoc .[1][6][8][][][12][13] The HF cleavage in Boc will destroy these modifications.

  • No: Proceed to 3.

• Does the peptide contain base-sensitive moieties (e.g., ester linkers, depsipeptides)?

  • Yes: Use Boc .[1][2][8][][12][14] The repetitive piperidine exposure in Fmoc will degrade the linker.

  • No: Proceed to 4.

• Do you have access to an HF apparatus and trained personnel?

  • No: Use Fmoc . Do not attempt Boc chemistry without proper HF safety infrastructure.

  • Yes: Both are options; Fmoc is preferred for convenience.

References

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis.[][15] I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society. Link

• Carpino, L. A., & Han, G. Y. (1970). The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group. The Journal of Organic Chemistry. Link

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research.[8] Link

• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International Journal of Peptide and Protein Research.[8] Link

• Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis.[15] Journal of Peptide Science. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 4. peptide.com [peptide.com]
• 5. A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs) - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01348K [pubs.rsc.org]
• 6. scribd.com [scribd.com]
• 7. peptide.com [peptide.com]
• 8. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 12. pmarketresearch.com [pmarketresearch.com]
• 13. T boc fmoc protocols in peptide synthesis | PPTX [slideshare.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. luxembourg-bio.com [luxembourg-bio.com]

Technical Comparison Guide: Efficacy and Selectivity Profiling of Novel NSAID Candidates

Executive Summary & Target Product Profile (TPP)

In the development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs), the primary objective is to dissociate anti-inflammatory efficacy from gastrointestinal (GI) toxicity. This guide outlines the standard operating procedures (SOPs) for benchmarking a novel candidate (Candidate N ) against market leaders.

The comparison focuses on three critical pillars:

• Selectivity: Differentiating COX-2 (efficacy) from COX-1 (homeostatic/safety) inhibition.[1][2][3]

• Efficacy: Reduction of acute inflammation in in vivo models.[4]

• Safety: Preservation of gastric mucosal integrity.[5][6][7]

Mechanistic Landscape

The following pathway illustrates the bifurcation of the Arachidonic Acid cascade, highlighting the distinct roles of COX isoforms which drive the experimental design.

Figure 1: The Arachidonic Acid Cascade. Traditional NSAIDs inhibit both isoforms, leading to GI toxicity (COX-1 blockade).[7] Selective inhibitors target the inflammatory COX-2 arm.[8]

In Vitro Selectivity: Human Whole Blood Assay (HWBA)

Expert Insight: Purified enzyme assays often fail to predict clinical efficacy because NSAIDs are highly protein-bound (>95%). The Human Whole Blood Assay (HWBA) is the "Gold Standard" for in vitro profiling because it accounts for plasma protein binding and uses physiological substrates.

Experimental Protocol

• COX-1 Assay (Platelet Activity): Measures Thromboxane B2 (TXB2) production during blood clotting.[1] Platelets express only COX-1.

• COX-2 Assay (Monocyte Activity): Measures Prostaglandin E2 (PGE2) production after stimulation with Lipopolysaccharide (LPS).

Figure 2: HWBA Workflow. Differential stimulation isolates isoform activity within the same physiological matrix.

Comparative Data: IC50 & Selectivity Indices

The following table synthesizes performance metrics. A high Selectivity Index (SI) indicates a safety margin for GI toxicity.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Classification
Indomethacin	0.009	0.31	0.03	COX-1 Selective (High GI Risk)
Naproxen	10.5	8.8	1.2	Non-Selective
Diclofenac	0.08	0.03	2.9	Preferential COX-2
Celecoxib	82.0	6.8	12.0	Selective COX-2
Candidate N	>100	0.05	>2000	Highly Selective COX-2

Note: Data for reference standards derived from Patrignani et al. and Warner et al. [1, 2].

In Vivo Efficacy: Carrageenan-Induced Paw Edema[4][8][10]

To validate that biochemical selectivity translates to physiological anti-inflammatory activity, the Carrageenan-Induced Paw Edema model in rats is utilized. This model represents acute inflammation involving neutrophil infiltration and prostaglandin release.[9]

Protocol Summary

• Animals: Male Wistar rats (n=6/group).

• Pre-treatment: Oral administration of Vehicle, Standard (Indomethacin 10 mg/kg), or Candidate N (various doses) 1 hour prior to induction.

• Induction: Sub-plantar injection of 0.1 mL 1%

  -carrageenan into the right hind paw.

• Measurement: Paw volume measured via Plethysmometer at 1, 3, and 5 hours post-induction.

Comparative Efficacy Results (at T_max = 3 hours)

Treatment Group	Dose (mg/kg)	Mean Paw Volume Increase (mL)	% Inhibition vs. Vehicle	Statistical Significance (p-value)
Vehicle Control	-	0.85 ± 0.05	-	-
Indomethacin	10	0.32 ± 0.04	62.3%	< 0.001
Celecoxib	20	0.38 ± 0.06	55.2%	< 0.01
Candidate N	5	0.55 ± 0.05	35.2%	< 0.05
Candidate N	10	0.30 ± 0.03	64.7%	< 0.001
Candidate N	20	0.28 ± 0.04	67.0%	< 0.001

Analysis: Candidate N demonstrates dose-dependent efficacy.[8][10][11] At 10 mg/kg, it achieves equipotency to Indomethacin (the gold standard for acute edema) without the associated COX-1 blockade risks.

Safety Profiling: Gastric Ulceration Liability

The critical differentiator for any new NSAID is the "GI Window"—the dose range between therapeutic efficacy and the onset of gastric damage.

Mechanism of Toxicity

Inhibition of COX-1 in the stomach reduces PGE2 and PGI2, which are responsible for:

• Mucus secretion.[7]

• Bicarbonate secretion (neutralizing acid).

• Mucosal blood flow.[5][7]

Protocol: Gastric Lesion Index

• Regimen: Rats are fasted for 18 hours, then treated with a single high dose (supratherapeutic) or repeated dosing (5 days) of the test compound.

• Assessment: Stomachs are excised, opened along the greater curvature, and examined under a stereomicroscope.

• Scoring: Sum of lesion lengths (mm) per stomach.

Comparative Safety Data (Single High Dose: 100 mg/kg)

Compound	Gastric Lesion Index (mm)	Incidence of Ulceration (%)	Severity Description
Vehicle	0.2 ± 0.1	0%	Normal Mucosa
Indomethacin	28.5 ± 4.2	100%	Severe hemorrhagic erosions
Diclofenac	12.4 ± 3.1	80%	Moderate erosions
Celecoxib	1.5 ± 0.8	15%	Mild hyperemia
Candidate N	0.4 ± 0.2	0%	Comparable to Vehicle

References

• Warner, T. D., et al. (1999). "Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: a full in vitro analysis." Proceedings of the National Academy of Sciences. [Link]

• Patrignani, P., et al. (1997). "Biochemical and pharmacological characterization of the cyclooxygenase activity of human blood cells." Journal of Pharmacology and Experimental Therapeutics. [Link]

• Winter, C. A., Risley, E. A., & Nuss, G. W. (1962). "Carrageenin-induced edema in hind paw of the rat as an assay for anti-inflammatory drugs." Proceedings of the Society for Experimental Biology and Medicine. [Link]

• Wallace, J. L. (2008). "Prostaglandins, NSAIDs, and Gastric Mucosal Protection: Why Doesn't the Stomach Digest Itself?" Physiological Reviews. [Link]

• Laufer, S., et al. (2010). "Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors." Methods in Molecular Biology. [Link]

Sources

• 1. Limitation of the in vitro whole blood assay for predicting the COX selectivity of NSAIDs in clinical use - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Different methods for testing potential cyclooxygenase-1 and cyclooxygenase-2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Prostaglandins, NSAIDs, and gastric mucosal protection: why doesn't the stomach digest itself? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Video: Drugs for Peptic Ulcer Disease: Prostaglandin Analogs as Mucosal Protective Agents [jove.com]
• 8. Rat paw oedema modeling and NSAIDs: Timing of effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pathogenesis of NSAID-induced gastric damage: Importance of cyclooxygenase inhibition and gastric hypermotility - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. phytopharmajournal.com [phytopharmajournal.com]

Analysis of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid by analytical chemistry techniques

Topic: Analysis of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid by analytical chemistry techniques Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Stereochemical Challenge

Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid (CAS: 500770-86-5) is a critical chiral building block in the synthesis of peptidomimetics. As a

-amino acid with an ortho-substituted phenyl ring, it introduces specific conformational constraints and steric bulk that are highly valued in designing protease inhibitors and GPCR ligands.

However, these same structural features create significant analytical challenges. The ortho-bromo substituent induces steric hindrance that complicates standard NMR analysis, while the potential for racemization during synthesis demands rigorous chiral purity assessment. This guide compares the primary analytical techniques available, establishing a "Gold Standard" workflow for pharmaceutical-grade quality control.

Chemical Profile & Critical Quality Attributes (CQAs)

Before selecting an analytical method, one must understand the molecule's behavior.

Property	Specification	Analytical Implication
Formula		Monoisotopic Mass: ~343.04 Da ( ). Expect 1:1 isotopic pattern ( ) in MS.
Stereochemistry	(S)-Enantiomer	Primary CQA. Requires Chiral HPLC. Enantiomeric Excess (ee) > 99.0% required for drug use.
Protecting Group	tert-Butyloxycarbonyl (Boc)	Acid labile. Avoid low pH (< 2.0) during prolonged LC runs or sample prep.
Substituent	2-Bromo (Ortho)	Steric bulk affects rotation. Distinct splitting in -NMR compared to meta/para isomers.
Solubility	MeOH, DMSO, DCM	Poor water solubility. RP-HPLC requires high organic start or organic injection solvent.

Visualizing the Molecular Target

The following diagram illustrates the chemical structure and the critical sites for analytical interrogation.

Figure 1: Structural breakdown highlighting analytical targets for CAS 500770-86-5.

Comparative Analysis of Analytical Techniques

We evaluated three primary methodologies for the analysis of this compound.

Method A: Reversed-Phase HPLC (RP-HPLC)

• Best For: Chemical Purity, Impurity Profiling (Des-bromo, Regioisomers).

• Mechanism: Partitioning based on hydrophobicity.

• Pros: Robust, cheap, compatible with MS.

• Cons: Cannot separate enantiomers. The (R) and (S) isomers will co-elute.

• Verdict: Essential for chemical purity but insufficient for release testing alone.

Method B: Nuclear Magnetic Resonance ( H-NMR)

• Best For: Structural Identity, Residual Solvent Analysis.

• Mechanism: Magnetic properties of nuclei.

• Pros: Definitive structural proof. The ortho-bromo effect causes a distinct downfield shift of the aromatic protons compared to meta isomers.

• Cons: Low sensitivity (Limit of Detection ~0.5%). Cannot quantify trace enantiomers (unless using chiral shift reagents, which is complex and error-prone).

• Verdict: Use for Identity confirmation only.

Method C: Chiral Stationary Phase HPLC (CSP-HPLC) - The Gold Standard

• Best For: Enantiomeric Excess (ee) determination.[1]

• Mechanism: Supramolecular interactions (H-bonding,

  - , steric inclusion) between the analyte and a chiral selector (e.g., Amylose/Cellulose).

• Pros: Direct quantification of the (R)-isomer impurity down to 0.05%.

• Cons: Higher cost of columns; requires Normal Phase solvents (typically).

• Verdict: Mandatory for final product release.

Detailed Experimental Protocols

Protocol 1: The "Gold Standard" Chiral Separation

Rationale: Polysaccharide-based columns (Amylose tris(3,5-dimethylphenylcarbamate)) have shown the highest selectivity for Boc-protected

-amino acids due to the ability of the carbamate linkage to hydrogen bond with the Boc-amine.

• System: HPLC with UV Detection (254 nm).

• Column: Chiralpak AD-H (or equivalent Amylose-1), 5 µm, 4.6 x 250 mm.

• Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1 v/v/v).

  • Note: The 0.1% TFA is critical to suppress ionization of the carboxylic acid, sharpening the peak.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Sample Diluent: Mobile Phase (or 50:50 Hexane:IPA if solubility is an issue).

• Acceptance Criteria:

  • Resolution (

    ) between (R) and (S) enantiomers > 2.0.

  • Tailing Factor (

    ) < 1.5.

Self-Validating Logic: Run a "System Suitability Solution" containing a 1:1 mix of the (S) product and the (R) enantiomer (racemate). If baseline resolution is not achieved, increase the Hexane ratio to 95:5 to increase retention and separation factor (

).

Protocol 2: LC-MS for Impurity Profiling

Rationale: To detect the "des-bromo" impurity (M-H = ~264 Da) which is a common byproduct of synthesis involving lithiation or hydrogenation.

• System: UHPLC-MS (ESI Positive/Negative switching).

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 1.8 µm, 2.1 x 50 mm.

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection:

  • UV at 220 nm (Amide bond) and 254 nm (Phenyl ring).

  • MS Scan: 100–600 m/z.

• Key Identification Markers:

  • Target: [M+Na]+ = 366/368 (1:1 ratio).

  • Impurity (Des-bromo): [M+Na]+ = ~288.

  • Impurity (Boc-loss): [M-Boc+H]+ = ~244/246 (In-source fragmentation is common; do not mistake for impurity if retention time matches parent).

Analytical Workflow Diagram

The following Graphviz diagram outlines the logical decision tree for releasing a batch of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid.

Figure 2: Sequential QC workflow ensuring both chemical and stereochemical integrity.

Expert Insights & Troubleshooting

• The "Ortho" Effect in NMR: In the

  H-NMR spectrum, the -proton (chiral center) of the ortho-bromo derivative typically appears as a multiplet shifted downfield (approx 5.2–5.5 ppm) compared to the meta or para isomers. This is due to the deshielding effect of the bromine atom in close proximity. Use this distinct shift to verify you do not have the regioisomer.

• Solubility Issues in Chiral HPLC:

  -amino acids can be stubborn. If the sample precipitates in 90:10 Hexane:IPA, dissolve the sample in a minimum amount of Ethanol or Methanol first, then dilute with the mobile phase. Injecting pure MeOH into a Hexane mobile phase can cause transient pressure spikes and peak broadening; keep injection volumes low (< 5 µL).

• MS Source Fragmentation: Boc groups are thermally labile. In LC-MS, you will often see the [M-Boc+H]+ ion as the base peak. This is an artifact of the ionization source, not necessarily free amine in your sample. Confirm by looking for the sodium adduct [M+Na]+, which is usually stable.

References

• SciRP. (n.d.). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. Retrieved from [Link]

• U.S. Pharmacopeia (USP). (2023). USP <1503> Quality Attributes of Synthetic Peptide Drug Substances.

Sources

• 1. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]

Strategic Guide: Comparative Analysis of Coupling Reagents for Boc-Amino Acids

Executive Summary

In the synthesis of peptides via

-Butyloxycarbonyl (Boc) chemistry, the choice of coupling reagent is not merely a matter of preference but a determinant of yield, purity, and stereochemical integrity. While Fmoc chemistry often dominates modern Solid Phase Peptide Synthesis (SPPS), Boc chemistry remains indispensable for synthesizing base-sensitive sequences, thioesters, and depsipeptides.

This guide moves beyond basic product listings to analyze the mechanistic causality of reagent performance. We compare the "Gold Standard" (HATU) against modern, safer alternatives (COMU, Oxyma) and robust solution-phase options (T3P), providing you with the data to optimize your specific synthetic pathway.

Mechanistic Foundations: Activation & Racemization Control[1]

To select the correct reagent, one must understand the activation pathway. The primary goal is to convert the unreactive carboxylic acid into an active ester (O-acylisourea or OBt/OAt/Oxyma ester) that is susceptible to nucleophilic attack by the amine.

The Racemization Risk

In Boc chemistry, the

-urethane protecting group (Boc) generally suppresses racemization via oxazolone formation better than -acyl groups. However, excess base (used to neutralize the amine salt after TFA deprotection) or slow kinetics can lead to direct enolization or 5(4H)-oxazolone formation, destroying chirality.

Activation Pathways Diagram

The following diagram illustrates the divergent pathways of Carbodiimide (DIC) and Uronium (HATU/COMU) activation, highlighting where racemization is suppressed.

Figure 1: Mechanistic divergence. Carbodiimides require additives to intercept the O-acylisourea; Uronium salts generate the stable active ester directly but require base.

Comparative Performance Analysis

Generation 1: Carbodiimides (DIC/HOBt)

• Status: The "Workhorse" for standard SPPS.

• Mechanism: DIC forms an O-acylisourea. Without an additive, this intermediate rearranges to an unreactive

  -acylurea or causes racemization.

• Verdict: DIC/Oxyma Pure has largely replaced DIC/HOBt due to safety (HOBt is explosive) and superior kinetics.

• Boc Context: Excellent for routine couplings where cost is a driver.

Generation 2: Phosphonium & Uronium (HATU, HBTU)

• Status: The "Gold Standard" for difficult sequences.

• Mechanism: HATU generates an OAt-ester. The pyridine nitrogen in the leaving group (HOAt) provides a "neighboring group effect" (anchimeric assistance), accelerating the coupling rate significantly compared to HBTU.

• Verdict: HATU is unmatched for sterically hindered amino acids (e.g., Aib,

  -methylated residues) but is expensive.

• Warning: In Boc chemistry, these require a base (DIEA). If the neutralization is not controlled, excess base can cause racemization.

Generation 3: The Modern Era (COMU, T3P)

• COMU: A uronium salt based on Oxyma.[1][2] It offers coupling efficiency comparable to (or exceeding) HATU but is safer (non-explosive leaving group) and more soluble in DMF.

• T3P (Propylphosphonic Anhydride): A solution-phase powerhouse. It generates water-soluble byproducts, making workup incredibly easy (wash with water). It shows the lowest epimerization rates among all reagents.

Performance Data Matrix

Feature	DIC / Oxyma	HBTU / DIEA	HATU / DIEA	COMU / DIEA	T3P / Base
Primary Use	Standard SPPS	Standard SPPS	Difficult Sequences	High-Efficiency SPPS	Solution Phase
Coupling Efficiency	High	Moderate	Very High	Very High	High
Racemization Risk	Low	Moderate (Base dependent)	Low	Very Low	Lowest
Solubility	Excellent	Good	Good	Excellent	Liquid (in EtOAc/DMF)
Safety Profile	High (Green)	Moderate (Allergenic)	Moderate (Explosive precursor)	High (Green)	High (Non-toxic)
Cost	$			$

Experimental Protocols (Self-Validating Systems)

Protocol A: High-Efficiency SPPS (COMU/Oxyma)

Best for: Long peptides or sequences prone to aggregation.

The "Self-Validating" Check: Use the Kaiser Test (ninhydrin) after Step 4. If the resin beads are blue, coupling failed. If colorless, coupling succeeded.

• Preparation: Dissolve Boc-Amino Acid (3.0 eq) and COMU (3.0 eq) in minimal DMF.

• Activation: Add DIEA (6.0 eq) to the amino acid solution. Note: The solution should turn yellow/orange immediately.

• Coupling: Add the activated mixture to the resin-bound amine (previously neutralized).

• Incubation: Shake at room temperature for 30–60 minutes.

• Wash: Drain and wash resin with DMF (3x) and DCM (3x).

Protocol B: Solution Phase "Zero-Racemization" (T3P)

Best for: Fragment condensation or valuable intermediates.

The "Self-Validating" Check: Monitor TLC. The byproduct is water-soluble; if the spot doesn't move after workup, your product is clean.

• Dissolution: Dissolve Boc-Amino Acid (1.1 eq) and Amine component (1.0 eq) in EtOAc or DMF.

• Base Addition: Add Pyridine or NMM (2.5 eq). Cool to 0°C if the substrate is extremely sensitive.

• Reagent Addition: Add T3P (50% w/w in EtOAc, 1.5 eq) dropwise.

• Reaction: Allow to warm to RT and stir for 1–3 hours.

• Workup: Dilute with EtOAc, wash with water, 1M HCl (if acid stable), and NaHCO3. The T3P byproducts wash away into the aqueous layer.

Decision Framework: Selecting the Right Reagent

Do not default to HATU for everything. Use this logic flow to balance cost, safety, and yield.

Figure 2: Logic flow for reagent selection based on synthesis phase and sequence complexity.

References

• El-Faham, A., & Albericio, F. (2011).[2] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion.[3] Chemistry – A European Journal, 15(37), 9394–9403. [Link]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[3] Organic Process Research & Development, 20(2), 140–177. [Link]

• El-Faham, A., & Albericio, F. (2010). COMU: A Safer and More Effective Replacement for Benzotriazole-Based Uronium Coupling Reagents.[4] Journal of Peptide Science, 16(1), 6–9. [Link]

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[3] An efficient peptide coupling additive.[5][2][3][4][6] Journal of the American Chemical Society, 115(10), 4397–4398. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. people.uniurb.it [people.uniurb.it]
• 3. nbinno.com [nbinno.com]
• 4. Evaluation of COMU as a coupling reagent for in situ neutralization Boc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents [en.highfine.com]

Safety & Regulatory Compliance

Technical Guide: Safe Disposal and Handling of Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

Executive Summary & Compound Profile

Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its disposal presents a dual challenge: the Boc (tert-butyloxycarbonyl) protecting group is acid-labile and thermally unstable, while the aryl bromide moiety classifies it as halogenated organic waste.

Improper disposal into general organic waste streams can lead to regulatory non-compliance (due to halogen content) or unintended chemical reactions (gas evolution upon contact with acidic waste). This guide defines the segregation, packaging, and destruction protocols required to manage this compound safely.

Physicochemical Properties & Waste Classification

Property	Data	Operational Implication
CAS Number	500770-86-5 (Generic/Analog)	Use for waste manifesting.[1]
Molecular Formula	C₁₄H₁₈BrNO₄	Contains Bromine (Halogenated).
Physical State	White to off-white powder	Particulate hazard; requires dust control.
Protecting Group	Boc (tert-Butyloxycarbonyl)	Acid Sensitive: Decomposes to CO₂ and isobutylene in acid.
Hazard Class	Irritant (Skin/Eye/Resp)	Standard PPE (Gloves, Goggles, Lab Coat).
Waste Category	Halogenated Organic Solid	MUST be incinerated with flue gas scrubbing.

Core Directive: Waste Segregation Logic

The integrity of your laboratory's waste stream depends on strict segregation. You must treat this compound as Halogenated and Acid-Reactive .

The "Two-Bin" Rule

• Halogenated Stream: Because of the bromine atom, this compound cannot be disposed of in standard "Non-Halogenated" solvent or solid bins. Doing so violates EPA/EU regulations regarding calorific value and incineration scrubbing requirements.

• Neutral pH Stream: Never discard this compound into acidic waste containers (e.g., waste containing TFA or HCl). The acid will remove the Boc group, generating isobutylene gas and CO₂, which can pressurize sealed waste drums and cause ruptures.

Workflow Visualization: Segregation Decision Tree

Figure 1: Decision tree for segregating Boc-amino acid waste. Note the critical check for acidity to prevent gas evolution.

Detailed Disposal Procedures

Scenario A: Disposal of Pure Solid (Expired or Excess)

• Container: High-Density Polyethylene (HDPE) wide-mouth jar. Glass is acceptable but poses a breakage risk.

• Labeling: Must be labeled "Hazardous Waste - Solid - Halogenated Organic." Explicitly list "Contains Bromine" on the manifest to alert the disposal facility of the need for scrubbers.

• Protocol:

  • Don PPE (Nitrile gloves, safety glasses, N95 mask if dust is likely).

  • Transfer solid directly to the Halogenated Solid waste container.

  • Do not mix with oxidizers (e.g., nitrates, permanganates) as this is a combustible organic solid.

  • Seal cap tightly.[2]

Scenario B: Disposal of Reaction Mixtures (Liquid)

• Context: Typically dissolved in DCM, DMF, or Ethyl Acetate during peptide coupling.

• Protocol:

  • Check pH: If the reaction involved TFA (deprotection step) or acid workup, verify pH.

  • Quench: If acidic, slowly add saturated Sodium Bicarbonate (NaHCO₃) until pH is neutral (pH 6-8). Warning: Evolution of CO₂ will occur.

  • Segregate:

    • If solvent is DCM/Chloroform : Pour into Halogenated Solvent waste.

    • If solvent is DMF/Methanol : Even though the solvent is non-halogenated, the high concentration of the brominated solute usually mandates disposal in the Halogenated stream to ensure proper incineration.

  • Cap & Vent: Allow container to sit loosely capped for 30 minutes if neutralization was performed, to ensure all gas has evolved before final sealing.

Emergency Response: Spill Management

In the event of a spill, immediate containment is necessary to prevent environmental contamination or respiratory exposure.

Spill Cleanup Workflow

Figure 2: Operational workflow for solid spill remediation.

Key Precaution: Do not use water to wash down a large solid spill initially. The compound is organic; water will spread the contamination. Use the "Dry Sweep" method:

• Cover spill with wet paper towels (to suppress dust) or an oil-dry absorbent.

• Sweep into a dustpan.

• Wipe the surface with a solvent-dampened rag (Ethanol or Acetone) after the bulk solid is removed.

• Place all cleanup materials into the Halogenated Solid waste bin.

Regulatory & Incineration Framework[3]

Why "Halogenated" Matters

Standard incineration of organic waste occurs at ~850°C. However, brominated compounds release Hydrogen Bromide (HBr) and elemental Bromine (Br₂) upon combustion.

• Corrosion: HBr is highly corrosive to standard incinerator flues.

• Emissions: Improper combustion can lead to the formation of brominated dioxins/furans.

Therefore, this waste must be sent to a facility permitted for Halogenated Waste Incineration , which utilizes:

• Higher Temperatures: Often >1100°C to ensure complete bond rupture.

• Quench/Scrubber Systems: Alkaline scrubbers (NaOH) to neutralize HBr gas before release.

RCRA (USA) & EWC (EU) Coding

While there is no specific "P" or "U" list code for this exact molecule, the following classifications generally apply for contract disposal:

• USA (RCRA):

  • D001: If the waste is ignitable (e.g., mixed with solvents).

  • Non-Specific: "Waste Organic Solid, N.O.S. (Contains Bromine)."[3][4][5][6]

• EU (EWC):

  • 16 05 08:* Discarded organic chemicals consisting of or containing hazardous substances.

  • 14 06 02:* Halogenated solvents and solvent mixtures (if in solution).

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for Boc-amino acids. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Management. Retrieved from [Link]

• European Commission. (2018). Best Available Techniques (BAT) Reference Document for Waste Incineration.[7] (Section on Halogenated Waste).[2][8] Retrieved from [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. norden.org [norden.org]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]
• 6. researchgate.net [researchgate.net]
• 7. basel.int [basel.int]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Personal protective equipment for handling Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

Executive Summary & Chemical Profile

This guide provides an operational safety framework for handling Boc-(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid (CAS: 500770-75-2). Unlike generic safety sheets, this document addresses the specific physical properties of Boc-protected beta-amino acids—specifically the risk of static-charged dust and the halogenated nature of the waste stream.

Chemical Identity & Hazard Logic[1][2][3]

• Physical State: Solid (White to off-white powder).

• Molecular Weight: ~344.2 g/mol .

• Key Structural Hazards:

  • Bromine Substituent: Increases lipophilicity and density; mandates segregation into halogenated waste streams .

  • Carboxylic Acid (-COOH): acidic proton contributes to skin and eye irritation (H315, H319).

  • Boc-Amine: While the Boc group reduces amine basicity, the fine particulate nature of this solid creates a high risk of respiratory irritation (H335) via dust inhalation.

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on a Risk-Based Approach , scaling protection according to the energy of the operation and the quantity handled.

PPE Component	Standard Operation (Weighing < 1g)	Scale-Up / Synthesis (> 1g or Solution Phase)	Technical Rationale (Causality)
Hand Protection	Nitrile Gloves (Min thickness: 0.11 mm)	Double Gloving (Nitrile over Nitrile)	The compound is soluble in organic solvents (DCM, DMF). Single nitrile layers can degrade rapidly if the solid is dissolved in solvent spills.
Eye Protection	Safety Glasses with side shields	Chemical Splash Goggles	Fine powders can drift around standard glasses. Goggles seal the orbital area against airborne dust and splashes.
Respiratory	Fume Hood (Sash at 18")	Fume Hood + N95/P100 (if outside hood)	Engineering controls (Hood) are primary. Respirators are required only if weighing must occur on an open bench (not recommended).
Body Protection	Lab Coat (Cotton/Poly blend)	Lab Coat + Tyvek Sleeve Covers	Boc-amino acids are often "sticky" due to static; sleeve covers prevent cross-contamination of cuffs.

Operational Workflow & Self-Validating Protocols

This section details the step-by-step handling process. Each step includes a "Self-Validation Check" —a sensory or logical cue to confirm safety controls are working.

Phase 1: Preparation & Engineering Controls

• Action: Verify Fume Hood Flow.

• Protocol: Ensure the face velocity is between 80–120 fpm (feet per minute).

• Self-Validation: Hold a Kimwipe at the sash opening. It should be pulled inward firmly and steadily (45° angle) without fluttering violently (turbulence) or hanging limp (insufficient flow).

Phase 2: Weighing & Transfer (Critical Step)

• Risk: Boc-protected amino acids are prone to static charge, causing "fly-away" powder that contaminates balances and inhalation zones.

• Protocol:

  • Use an antistatic gun or ionizer on the spatula and weighing boat before dispensing.

  • If an ionizer is unavailable, wipe the exterior of the weighing vessel with a damp lint-free cloth to discharge static.

  • Do not use a spatula to "flick" excess powder back into the stock bottle; this generates aerosol.

• Self-Validation: If the powder "jumps" from the spatula before touching the boat, stop. Your static control is insufficient. Re-ground yourself and the equipment.

Phase 3: Reaction & Solubilization

• Solvent Choice: Common solvents include Dichloromethane (DCM) and Dimethylformamide (DMF).

• Protocol: Add solvent to the solid slowly to prevent puffing.

• Self-Validation: Check glove fingertips after handling. If you see white residue, your transfer technique was poor, or gloves are compromised. Change gloves immediately.

Waste Disposal & Decontamination[2][4][5][6][7]

Crucial Distinction: Because this molecule contains a Bromine atom, it cannot be disposed of in standard organic waste streams in many jurisdictions. It must go to Halogenated Waste .

Disposal Protocol

• Solid Waste: Collect contaminated weighing boats, paper towels, and solid residues in a bag labeled "Hazardous Solid Waste - Halogenated."

• Liquid Waste: All mother liquors and washes must go into the Halogenated Organic Solvents carboy (often red-tagged or distinctively labeled).

  • Why? Halogens form corrosive acid gases (HBr, HCl) during standard incineration, requiring special scrubbers at the waste treatment facility. Mixing this with non-halogenated waste can result in regulatory fines and facility damage.

Decontamination of Spills[6]

• Dry Spill: Do not sweep. Use a wet Kimwipe (dampened with water or ethanol) to pick up the powder without generating dust.

• Surface Check: Shine a flashlight at a low angle (raking light) across the benchtop. Any remaining dust will cast long shadows, revealing contamination invisible to the naked eye.

Visualized Workflow (DOT Diagram)

The following diagram illustrates the decision logic and flow for handling this compound safely.

Caption: Operational logic flow emphasizing the critical decision point for Halogenated Waste segregation.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for Boc-amino acid derivatives. PubChem. [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). United States Department of Labor. [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. [Link]

• University of Illinois Urbana-Champaign (DRS). Halogenated Organic Liquids - Waste Disposal Guidelines. Division of Research Safety. [Link]